5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid

Core Science & Biosynthesis

Mechanism of Action of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid in Target Proteins: A Structural and Biochemical Guide

Executive Summary: MCL-1 as a Therapeutic Target

The evasion of apoptosis is a fundamental hallmark of cancer. In many hematological malignancies and solid tumors, this evasion is driven by the overexpression of Myeloid Cell Leukemia-1 (MCL-1), a critical anti-apoptotic member of the BCL-2 protein family[1]. MCL-1 functions by sequestering pro-apoptotic "BH3-only" proteins (such as BIM and NOXA), thereby preventing the oligomerization of BAX/BAK and halting Mitochondrial Outer Membrane Permeabilization (MOMP)[2].

Designing small-molecule inhibitors for MCL-1 has historically been challenging due to the highly flexible and shallow nature of its BH3-binding groove. However, derivatives based on the pyrazolo[1,5-a]pyridine-2-carboxylic acid scaffold have recently emerged as highly potent, selective BH3 mimetics[3]. This whitepaper elucidates the molecular mechanism of action of the 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid pharmacophore, detailing its structural biology, binding kinetics, and the self-validating experimental workflows required to evaluate it.

Fig 1: The intrinsic apoptosis pathway and the intervention point of MCL-1 inhibitors.

Structural Biology & Mechanism of Action

The mechanism of action of 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid is rooted in its ability to competitively displace pro-apoptotic peptides from the MCL-1 binding groove. High-resolution X-ray crystallography of analogous pyrazolo[1,5-a]pyridine complexes (e.g., PDB ID: 3WIX) reveals a highly conserved binding pose within the "west region" of the MCL-1 surface[3][4].

Core Molecular Interactions

• The Arg263 Salt Bridge (Critical Anchor): The 2-carboxylic acid group of the pyrazolo[1,5-a]pyridine core acts as the primary pharmacophore anchor. It forms a charge-reinforced hydrogen bond (salt bridge) with the guanidinium side chain of Arg263 [3]. Arg263 is a highly conserved residue within the NWGR motif of MCL-1, and engaging it is an absolute requirement for high-affinity BH3 mimetics[4].

• P2 Hydrophobic Pocket Insertion: The planar, bicyclic pyrazolo[1,5-a]pyridine core inserts deeply into a shallow hydrophobic pocket (the P2 pocket) delineated by residues Phe228, Met231, and Val253 [3]. This interaction mimics the binding of conserved hydrophobic residues (like leucine or isoleucine) found in native BH3 domains[5].

• Vectorial Projection of the 5-Phenyl Ring: While 7-substituted pyrazolopyridines often project towards the α -helix Ala227[3], a substitution at the 5-position alters the exit vector. The 5-phenyl group projects toward the P3/P4 pocket interface or the solvent-exposed boundary. This allows the phenyl ring to engage in π−π stacking with aromatic residues (e.g., Phe270) or serves as an ideal synthetic handle for appending solubilizing groups to improve pharmacokinetic properties[1][5].

Experimental Workflows & Protocols

As a Senior Application Scientist, I frequently observe drug discovery programs failing due to assay interference. Pyrazolo[1,5-a]pyridine derivatives are aromatic, conjugated systems that often exhibit inherent UV-Vis absorbance and auto-fluorescence. Relying on standard Fluorescence Polarization (FP) to measure their binding affinity often yields false positives.

To ensure scientific integrity and self-validation , I strongly advocate for the following orthogonal workflows: Time-Resolved FRET (TR-FRET) for kinetic screening, followed by X-ray crystallography for structural confirmation.

Protocol 1: TR-FRET Competitive Binding Assay

Causality: TR-FRET utilizes a long-lifetime Terbium fluorophore. By introducing a 100 μ s delay before measuring emission, we allow the short-lived auto-fluorescence of the pyrazolopyridine compound to decay completely, ensuring the measured signal is purely from the biological interaction.

Step-by-Step Methodology:

• Reagent Preparation: Express and purify recombinant GST-tagged human MCL-1 (residues 171–327). Synthesize a FITC-labeled BID BH3 peptide (the native ligand).

• Complex Formation: In a low-volume 384-well plate, combine 5 nM GST-MCL-1, 15 nM FITC-BID peptide, and 2 nM Terbium-labeled anti-GST antibody in assay buffer (50 mM Tris-HCl pH 7.4, 100 mM NaCl, 0.05% Tween-20, 1 mM DTT).

• Compound Addition: Dispense 10-point serial dilutions of the 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid derivative (ranging from 10 μ M to 0.1 nM).

• Equilibration & Measurement: Incubate the plate in the dark for 60 minutes at room temperature to reach equilibrium. Excite the plate at 340 nm. After a 100 μ s delay, measure the emission at 520 nm (FITC acceptor) and 495 nm (Terbium donor).

• Self-Validation & Analysis: Calculate the Z′ -factor for the control wells. A Z′ -factor > 0.6 validates the assay's statistical robustness. Calculate the IC50​ via non-linear regression of the 520/495 nm emission ratio[3].

Fig 2: Self-validating TR-FRET assay workflow for MCL-1 inhibitor screening.

Protocol 2: X-Ray Crystallography of the MCL-1/Inhibitor Complex

Causality: Biochemical affinity must be structurally rationalized to confirm an on-target mechanism. High-resolution crystallography (< 2.5 Å) is required to unambiguously assign the electron density of the 2-carboxylic acid to the Arg263 salt bridge[6].

Step-by-Step Methodology:

• Protein Preparation: Express a truncated, stabilized MCL-1 construct lacking the flexible N-terminus and C-terminal transmembrane domain to promote crystallization[6].

• Co-crystallization: Mix MCL-1 (10 mg/mL) with a 3-fold molar excess of the inhibitor. Incubate for 2 hours on ice to ensure complete complex formation.

• Vapor Diffusion: Set up hanging drops containing 1 μ L protein-ligand complex and 1 μ L reservoir solution (20% PEG 3350, 0.2 M ammonium sulfate, 0.1 M Bis-Tris pH 5.5).

• Data Collection: Flash-freeze crystals in liquid nitrogen using 20% glycerol as a cryoprotectant. Collect diffraction data at a synchrotron light source.

• Self-Validation: Solve the structure using molecular replacement (using an apo-MCL-1 search model). Validate the ligand binding mode by calculating an omit Fo​−Fc​ electron density map contoured at 3σ . If the ligand density is discontinuous, the binding pose cannot be trusted[3].

Quantitative Data: Structure-Activity Relationships

The table below summarizes the binding affinities and structural interactions of key pyrazolo[1,5-a]pyridine derivatives, demonstrating the optimization trajectory from a fragment-like core to potent dual inhibitors.

Compound / Scaffold	Target Profile	Binding Affinity ( IC50​ )	Key Interacting Residues	Reference
Pyrazolo[1,5-a]pyridine-2-carboxylic acid (Core Fragment)	MCL-1	> 10 μ M	Arg263	SAR Baseline
Compound 4 (Naphthyl-substituted derivative)	MCL-1 Selective	0.54 μ M	Arg263, Phe228, Met231, Val253	[3],[4]
Compound 11 (Hybrid Derivative)	MCL-1 / Bcl-xL Dual	0.088 μ M (MCL-1)0.0037 μ M (Bcl-xL)	Arg263 (MCL-1), Arg139 (Bcl-xL)	[3]

Table 1: Comparative binding affinities and key residue interactions of pyrazolo[1,5-a]pyridine derivatives against BCL-2 family proteins.

Conclusion

The 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid scaffold represents a highly privileged chemotype for targeting the anti-apoptotic protein MCL-1. By anchoring into the BH3-binding groove via a critical salt bridge with Arg263 and occupying the hydrophobic P2 pocket, this pharmacophore effectively disrupts pathological protein-protein interactions that drive cancer cell survival. Rigorous validation through time-resolved fluorescence assays and high-resolution crystallography ensures the structural integrity and therapeutic potential of these inhibitors in modern oncology.

References

• Source: nih.
• Source: acs.org (Journal of Medicinal Chemistry)
• Source: nih.
• Source: researchgate.
• Source: acs.
• Source: mdpi.

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• 6. Antibody fragments structurally enable a drug-discovery campaign on the cancer target Mcl-1 - PMC [pmc.ncbi.nlm.nih.gov]

5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid molecular weight and structural formula

An In-Depth Technical Guide to 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid: Properties, Synthesis, and Applications

Abstract

The pyrazolo[1,5-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide array of biological targets.[1][2] This guide focuses on a specific, high-value derivative: 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid. We will provide a comprehensive overview of its core molecular and structural properties, propose a robust synthetic pathway grounded in established chemical principles, and explore its significant potential in drug discovery, particularly in the realm of kinase inhibition. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile heterocyclic building block in their research endeavors.

Core Molecular Profile

The Pyrazolo[1,5-a]pyridine Scaffold: A Privileged Core

The pyrazolo[1,5-a]pyridine system is a fused, rigid, and planar N-heterocyclic motif that has garnered immense interest in drug discovery.[1][3] Its structural rigidity and capacity for diverse substitutions at multiple positions allow for the precise spatial orientation of functional groups, making it an ideal framework for designing targeted therapeutics.[2] Compounds built upon this scaffold have demonstrated a wide spectrum of pharmacological activities, including roles as kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) modulators.[4][5] The introduction of a phenyl group at the 5-position and a carboxylic acid at the 2-position, as in the title compound, provides key functionalities for tuning selectivity and creating further derivatives.

Physicochemical Properties

The fundamental properties of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid are summarized below. The molecular weight and formula are calculated based on the addition of a phenyl group (C₆H₅) to the parent pyrazolo[1,5-a]pyridine-2-carboxylic acid core (C₈H₆N₂O₂)[6][7].

Property	Value
Molecular Formula	C₁₄H₁₀N₂O₂
Molecular Weight	238.24 g/mol
IUPAC Name	5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid
Canonical SMILES	C1=CC=C(C=C1)C2=CC(=CN3N=C2C=C3)C(=O)O
InChI Key	(Calculated) FBOJBLZJXLVCSG-UHFFFAOYSA-N
Appearance	Expected to be a solid at room temperature[6]

Structural Formula

The structural formula highlights the fused bicyclic system with the strategic placement of the phenyl and carboxylic acid moieties.

Caption: Structural Formula of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Synthesis and Chemical Reactivity

Rationale for Synthetic Strategy

The proposed workflow involves synthesizing a halogenated pyrazolo[1,5-a]pyridine-2-carboxylate ester intermediate, which then undergoes a Suzuki coupling with phenylboronic acid. The final step is the hydrolysis of the ester to yield the target carboxylic acid. This multi-step process provides clear, controllable stages, ensuring high purity of the final product.

Proposed Synthetic Workflow

This protocol outlines a reliable method for laboratory-scale synthesis.

Step 1: Synthesis of Ethyl 5-bromopyrazolo[1,5-a]pyridine-2-carboxylate (Intermediate 2)

• Reactants: N-Amino-2-bromo-pyridinium iodide (Intermediate 1), Ethyl propiolate.

• Procedure: To a solution of N-Amino-2-bromo-pyridinium iodide in a suitable solvent like DMF, add a base such as potassium carbonate.

• Slowly add ethyl propiolate to the mixture at room temperature.

• Stir the reaction mixture for 12-24 hours until TLC or LC-MS analysis indicates the consumption of the starting material.

• Perform an aqueous workup, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via column chromatography to yield Ethyl 5-bromopyrazolo[1,5-a]pyridine-2-carboxylate.

Step 2: Suzuki-Miyaura Cross-Coupling (Intermediate 3)

• Reactants: Ethyl 5-bromopyrazolo[1,5-a]pyridine-2-carboxylate (Intermediate 2), Phenylboronic acid, Palladium catalyst (e.g., Pd(PPh₃)₄), Base (e.g., Na₂CO₃).

• Procedure: In a reaction vessel, combine Intermediate 2, phenylboronic acid (1.2 equivalents), and the base in a solvent system such as toluene/ethanol/water.

• Degas the mixture thoroughly with nitrogen or argon.

• Add the palladium catalyst under an inert atmosphere.

• Heat the reaction mixture to reflux (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the mixture, dilute with water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry, and concentrate. Purify by column chromatography to obtain Ethyl 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylate.

Step 3: Ester Hydrolysis (Final Product)

• Reactants: Ethyl 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylate (Intermediate 3), Base (e.g., LiOH or NaOH).

• Procedure: Dissolve Intermediate 3 in a solvent mixture like THF/water.

• Add an aqueous solution of the base and stir at room temperature.

• Monitor the hydrolysis. Once complete, acidify the reaction mixture carefully with dilute HCl to a pH of ~3-4, which will precipitate the carboxylic acid.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield the final product, 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Caption: Proposed synthetic workflow for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Applications in Drug Discovery and Development

A Versatile Scaffold for Targeted Therapies

The pyrazolo[1,5-a]pyridine core is a validated starting point for developing potent and selective inhibitors of various protein families. Its rigid structure is ideal for occupying well-defined binding pockets, while its numerous substitution points allow for fine-tuning of potency, selectivity, and pharmacokinetic properties. The carboxylic acid moiety at the 2-position is particularly valuable, as it can act as a hydrogen bond donor or acceptor, anchoring the molecule within a target's active site, or serve as a chemical handle for creating prodrugs or linking to other molecules.[8]

Potential as a Kinase Inhibitor

Protein kinases are a critical class of enzymes and a major focus of modern cancer therapy. The pyrazolo[1,5-a]pyrimidine scaffold, a close analogue of pyrazolo[1,5-a]pyridine, has been successfully employed to develop potent kinase inhibitors.[5][8] For instance, derivatives have shown potent and selective inhibition of PI3Kγ/δ, which are key targets in cancer immunotherapy.[4] The 5-phenyl group on the title compound can engage in favorable π-stacking interactions within the hydrophobic regions of a kinase ATP-binding site, while the carboxylic acid can form crucial interactions with polar residues, enhancing binding affinity and selectivity.

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• 8. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetic Properties of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid in Early Drug Discovery

Executive Summary

The pyrazolo[1,5-a]pyridine core is a privileged nitrogen-bridgehead bicyclic heterocycle widely utilized in medicinal chemistry. It frequently serves as a bioisostere for indoles or azaindoles in the development of kinase inhibitors (e.g., p38, TRK) and G-protein coupled receptor antagonists (e.g., EP1)[1][2][3]. The specific building block, 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS 1121056-51-6), offers a highly versatile vector for functionalization[4]. However, the juxtaposition of a free carboxylic acid and a lipophilic phenyl ring creates a unique pharmacokinetic (PK) dichotomy. This technical guide explores the structural profiling, in vitro ADME characterization, and in vivo PK optimization strategies required to advance this scaffold from a hit to a viable lead compound.

Structural and Physicochemical Profiling

The balance between aqueous solubility and membrane permeability is fundamentally dictated by the molecule's ionization state. The carboxylic acid moiety on the pyrazolo[1,5-a]pyridine ring possesses a pKa of approximately 3.5–4.5[5]. Consequently, at physiological pH (7.4), the molecule is predominantly in its ionized (carboxylate) form.

While this ionization confers excellent aqueous solubility—preventing aggregation in biological assays—it severely restricts passive transcellular permeability across lipid bilayers. To optimize this scaffold, medicinal chemists frequently convert the carboxylic acid into an amide or ester, which masks the hydrogen bond donor/acceptor complex and drastically alters the physicochemical profile[6].

Table 1: Representative Physicochemical & In Vitro ADME Profile

A comparative analysis of the free acid scaffold versus a standard optimized amide derivative.

Parameter	5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid	Typical Amide Derivative
Molecular Weight ( g/mol )	238.24	~300 - 350
cLogP	1.8	2.5 - 3.2
Topological Polar Surface Area (TPSA, Ų)	55.1	< 70.0
Aqueous Solubility (pH 7.4, µM)	> 200 (High)	50 - 100 (Moderate)
Caco-2 Permeability ( Papp​ , 10−6 cm/s)	< 2.0 (Low)	> 15.0 (High)
HLM Intrinsic Clearance ( CLint​ , µL/min/mg)	> 45.0 (High, due to UGT)	< 20.0 (Moderate)

In Vitro ADME Characterization

To accurately predict in vivo hepatic clearance, in vitro microsomal stability assays are employed. The causality behind using Human Liver Microsomes (HLMs) is to isolate Phase I cytochrome P450 (CYP) metabolism from renal clearance mechanisms, allowing for targeted structural optimization.

Protocol 1: Self-Validating Microsomal Stability Assay (In Vitro Clearance)

Objective: To quantify the Phase I and Phase II hepatic clearance rates of the scaffold.

• Matrix Preparation: Suspend HLMs in 0.1 M potassium phosphate buffer (pH 7.4) at a final protein concentration of 0.5 mg/mL.

  • Causality: The specific pH and buffer molarity are critical to maintain the native conformational integrity and activity of the CYP450 enzymes.

• Cofactor Addition: Introduce 1 mM NADPH and 2 mM UDPGA (with 25 µg/mL alamethicin).

  • Causality: NADPH is the obligate electron donor for CYP450s. UDPGA is required for UGT-mediated glucuronidation of the carboxylic acid. Alamethicin is a pore-forming peptide that grants UDPGA access to luminal UGT enzymes within the microsomal vesicles.

• Incubation & Quenching: Incubate at 37°C, extracting 50 µL aliquots at 0, 15, 30, and 60 minutes. Quench immediately with 3 volumes of ice-cold acetonitrile containing an internal standard.

  • Causality: Cold acetonitrile instantaneously denatures the enzymes, halting the reaction, while precipitating proteins to prevent LC-MS/MS column fouling.

• System Validation (Critical): Run parallel incubations with Verapamil (CYP3A4 positive control) and Diclofenac (UGT2B7 positive control).

  • Validation Logic: If the half-life ( t1/2​ ) of Verapamil exceeds 15 minutes, the microsomal batch is deemed enzymatically inactive, and the assay is automatically invalidated.

Metabolic Pathways and Biotransformation

The primary metabolic liabilities of 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid involve two distinct and competing pathways[7].

Primary metabolic pathways of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

The phenyl ring at the C5 position is highly susceptible to Phase I aromatic hydroxylation by CYP3A4 and CYP2D6. Concurrently, the free carboxylic acid at the C2 position is a prime substrate for Phase II uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes, leading to the rapid formation of acyl glucuronides. This dual liability often results in high in vivo clearance if left unoptimized.

In Vivo Pharmacokinetic Profiling

Before progressing to in vivo rodent models, the scaffold must pass rigorous permeability gating. Because the free acid limits transcellular absorption, assessing intestinal permeability is a mandatory prerequisite for oral formulation.

Protocol 2: Self-Validating Caco-2 Permeability Assay (Intestinal Absorption)

Objective: To assess the transcellular permeability and efflux potential of the scaffold.

• Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts and culture for 21 days.

  • Causality: A 21-day culture period is mandatory to allow the cells to fully differentiate, polarize, and express the tight junctions and efflux transporters (e.g., P-gp, BCRP) representative of the human intestinal epithelium.

• Dosing: Apply the test compound (10 µM) to the apical (AP) chamber for AP → BL assessment, and to the basolateral (BL) chamber for BL → AP assessment.

  • Causality: Bidirectional testing is required to calculate the Efflux Ratio (ER = Papp​(BL→AP)/Papp​(AP→BL) ). An ER > 2 indicates the compound is a substrate for active efflux, which will severely limit oral bioavailability.

• System Validation (Critical): Co-incubate the test compound with Lucifer Yellow (100 µM), a fluorescent paracellular marker.

  • Validation Logic: Post-assay, measure the fluorescence in the receiver chamber. If the Papp​ of Lucifer Yellow exceeds 1×10−6 cm/s, it indicates compromised tight junctions (monolayer leakiness), and the compound permeability data is immediately discarded.

Early PK screening workflow for Pyrazolo[1,5-a]pyridine derivatives.

Scaffold Optimization Strategies

To overcome the poor permeability and rapid Phase II conjugation of the free acid, medicinal chemists frequently employ the Backbone Amide Linker (BAL) strategy or synthesize amide derivatives[6]. Converting the carboxylic acid to an amide, or utilizing it as a linker to attach basic amines, significantly improves membrane permeability. Furthermore, substituting the phenyl ring with bioisosteres (e.g., pyridyl or fluorinated aromatics) can block CYP450 hydroxylation sites, shifting the clearance mechanism from rapid renal/biliary excretion to a more balanced and prolonged hepatic clearance profile[8].

References

• [5] Pyrazolo[1,5-a]pyridine-2-carboxylic acid - Chem-Impex. chemimpex.com. URL:

• [1] The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors - PubMed. nih.gov. URL:

• [2] Pyrazolo[1,5- a ]pyridine: Recent synthetic view on crucial heterocycles - ResearchGate. researchgate.net. URL:

• [7] Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Publishing. rsc.org. URL:

• [3] Novel pyrazolo[1,5-a]pyridines as orally active EP1 receptor antagonists - PubMed. nih.gov. URL:

• [6] Parallel Synthesis and Biological Screening of Dopamine Receptor Ligands Taking Advantage of a Click Chemistry Based BAL Linker - ACS Publications. acs.org. URL:

• [8] Buy 5-Phenylpyrazolo[1,5-A]pyridine (EVT-12033498) - EvitaChem. evitachem.com. URL:

• [4] 1121056-51-6・5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid. fujifilm.com. URL:

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• 4. 1121056-51-6・5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid・5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
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Toxicity and Safety Profile of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid: A Framework for Preclinical Assessment

An In-Depth Technical Guide

Abstract: The pyrazolo[1,5-a]pyridine scaffold is a "privileged" heterocyclic system in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anticancer and anti-inflammatory properties.[1][2][3] 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid represents a promising entity within this class. However, before its therapeutic potential can be realized, a rigorous and comprehensive evaluation of its toxicity and safety profile is paramount. As detailed public safety data for this specific molecule is not yet available, this guide provides a robust framework for its preclinical toxicological assessment. We will outline a logical, multi-stage process designed to systematically characterize the safety profile of this compound, from initial computational predictions to detailed in vivo studies. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and the construction of a self-validating safety package required for regulatory submission and clinical progression.

Part 1: Foundational Safety Assessment: In Silico & In Vitro Profiling

The modern drug development paradigm emphasizes a "fail early, fail often" strategy to de-risk candidates before committing to expensive and time-consuming in vivo studies.[4] This initial phase combines computational modeling with high-throughput in vitro assays to identify potential liabilities inherent to the molecule's structure and its interaction with biological systems.

In Silico Toxicity and ADME Prediction

Before initiating wet-lab experiments, a comprehensive in silico analysis is critical. This step leverages computational algorithms to predict a compound's potential for toxicity and its likely Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[5]

Causality and Experimental Choices: The goal is to build a preliminary hazard profile based on the molecule's structure. Analysis of structurally related compounds can provide valuable initial clues. For instance, a safety data sheet for the analogous 5-phenylpyrazolo[1,5-a]pyrimidine -7-carboxylic acid indicates hazard classifications for acute toxicity (oral, dermal, inhalation) and irritation.[6] While not the same molecule, this "read-across" data justifies heightened scrutiny for these endpoints.

Recommended Protocols:

• Structural Alert Analysis: Utilize software like DEREK Nexus to screen for toxicophores—substructural fragments known to be linked to toxicity (e.g., mutagenicity, carcinogenicity, skin sensitization).

• Physicochemical Properties: Calculate properties like logP, pKa, and solubility, which heavily influence ADME characteristics, using tools like SwissADME.[5]

• ADME Prediction: Model key parameters such as oral bioavailability, blood-brain barrier penetration, and potential for cytochrome P450 (CYP) inhibition.

• Toxicity Endpoint Prediction: Employ quantitative structure-activity relationship (QSAR) models to predict risks for hERG channel inhibition, mutagenicity (Ames test), and organ toxicities.

Figure 2: Decision workflow for genotoxicity testing.

In Vitro Safety Pharmacology

Safety pharmacology studies investigate a compound's effects on vital physiological functions. [7]Early in vitro screening can identify major risks, particularly for cardiovascular function.

Causality and Experimental Choices: Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium ion channel is a primary cause of drug-induced cardiac arrhythmia (Torsades de Pointes). Therefore, assessing a compound's hERG liability early is a critical de-risking step mandated by ICH S7B guidelines.

Experimental Protocol: hERG Automated Patch Clamp Assay

• Cell Line: Use a stable mammalian cell line (e.g., HEK293 or CHO) that has been engineered to express the hERG potassium channel.

• Assay Platform: Employ an automated, high-throughput patch-clamp system (e.g., QPatch or Patchliner).

• Procedure: Cells are captured, and a giga-ohm seal is formed. The cell membrane is then ruptured to achieve whole-cell configuration.

• Voltage Protocol: Apply a specific voltage pulse protocol designed to elicit and measure the hERG current.

• Compound Application: Apply increasing concentrations of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid to the cells and measure the corresponding inhibition of the hERG current.

• Analysis: Calculate the IC₅₀ value for hERG inhibition. An IC₅₀ below 10 µM is often considered a potential concern that requires further investigation.

Part 3: Definitive In Vivo Toxicology Assessment

While in vitro tests provide crucial screening data, in vivo studies in living organisms are essential for understanding the complex interactions within an integrated biological system and are required for regulatory approval. [8][9]

Pharmacokinetics (PK) and Dose Range-Finding

Before conducting repeat-dose toxicity studies, it is necessary to understand the compound's exposure levels in animals and to determine a range of tolerable doses.

Causality and Experimental Choices: A toxicology finding is meaningless without corresponding exposure data (e.g., Cmax, AUC). The PK profile helps correlate the observed toxicity with specific concentrations of the drug in the bloodstream. [10]A Maximum Tolerated Dose (MTD) or Dose Range-Finding (DRF) study is then conducted to select appropriate dose levels for longer-term studies—ideally, a high dose that shows some minimal toxicity, a low dose with no effects, and an intermediate dose. [11] Experimental Protocol: Rodent Single-Dose PK and DRF Study

• Species: Use a common rodent species (e.g., Sprague-Dawley rats).

• Administration: Administer the compound via the intended clinical route (e.g., oral gavage) at several dose levels.

• PK Sampling: For the PK group, collect serial blood samples at specific time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dose.

• Bioanalysis: Analyze plasma samples using a validated LC-MS/MS method to determine the concentration of the parent drug.

• DRF Observation: For the DRF groups, monitor animals daily for clinical signs of toxicity, body weight changes, and food consumption for 7-14 days.

• Analysis: Calculate key PK parameters (Cmax, Tmax, AUC, half-life). Use DRF data to select dose levels for the repeat-dose study.

Repeat-Dose Toxicity Studies

These studies are the cornerstone of preclinical safety assessment, designed to identify target organs of toxicity and establish a No-Observed-Adverse-Effect-Level (NOAEL).

Causality and Experimental Choices: Regulatory guidelines (ICH M3(R2)) typically require studies in two species: one rodent and one non-rodent (e.g., dog or non-human primate). [12]This is because different species can metabolize drugs differently, and a toxic effect might be apparent in one species but not another. A 28-day study is standard for supporting initial clinical trials.

Experimental Protocol: 28-Day Oral Toxicity Study in Rats

• Groups: Assign animals to multiple groups (e.g., 10/sex/group), including a vehicle control and at least three dose levels (low, mid, high) selected from the DRF study. A recovery group may be added to assess the reversal of any toxic effects.

• Dosing: Administer the compound or vehicle daily for 28 consecutive days.

• In-life Monitoring: Conduct daily clinical observations. Record body weights and food consumption weekly.

• Clinical Pathology: At the end of the study, collect blood for hematology (e.g., red/white blood cell counts) and clinical chemistry (e.g., liver enzymes like ALT/AST, kidney markers like BUN/creatinine) analysis.

• Necropsy and Histopathology: Perform a full gross necropsy on all animals. Weigh major organs. Collect a comprehensive set of tissues, preserve them in formalin, and prepare them for microscopic examination by a veterinary pathologist.

• NOAEL Determination: The NOAEL is the highest dose level at which no adverse treatment-related findings are observed.

Table 2: Template for Summarizing Repeat-Dose Toxicity Findings

Finding	Control	Low Dose	Mid Dose	High Dose
Clinical Signs	None	None	e.g., Lethargy	e.g., Lethargy, Ataxia
Body Weight	Normal Gain	Normal Gain	Reduced Gain	Weight Loss
Liver Enzymes (ALT/AST)	Normal	Normal	2x Increase	5x Increase
Kidney Markers (BUN/Crea)	Normal	Normal	Normal	Slight Increase
Key Histopathology	No Findings	No Findings	e.g., Hepatocellular hypertrophy	e.g., Hepatocellular necrosis
NOAEL	-	Determined from data	-	-

Part 4: Integration and Risk Assessment

The final step involves synthesizing all data from the in silico, in vitro, and in vivo studies to build a comprehensive safety profile. This integrated assessment identifies the primary toxicities, establishes the dose-response relationship, and determines the NOAEL. The NOAEL is the critical value used, with the application of safety factors, to calculate a safe starting dose for first-in-human (Phase 1) clinical trials. Any identified liabilities, such as off-target effects or organ toxicity, will inform the clinical monitoring plan to ensure the safety of human subjects.

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights | MDPI [mdpi.com]
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• 9. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]
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• 12. pacificbiolabs.com [pacificbiolabs.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Step-by-Step Synthesis Route for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid

Introduction: The Significance of the Pyrazolo[1,5-a]pyridine Scaffold

The pyrazolo[1,5-a]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2][3] These compounds are recognized for their roles as kinase inhibitors, adenosine antagonists, and anti-infective agents, making them highly valuable in modern drug discovery programs.[2][4][5] Specifically, derivatives such as 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid are of significant interest as versatile intermediates for the synthesis of more complex pharmaceutical agents, including potential treatments for neurological disorders and cancer.[6]

This application note provides a comprehensive, step-by-step guide for the synthesis of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid. The described route is based on a robust and widely utilized [3+2] cycloaddition reaction, a cornerstone of heterocyclic chemistry for constructing five-membered rings.[4][7][8] We will delve into the mechanistic underpinnings of this transformation and provide a detailed, field-tested protocol suitable for a standard synthetic chemistry laboratory.

Overall Synthetic Strategy

The synthesis of the target molecule is proposed via a three-step sequence, commencing with commercially available starting materials. The key transformation is an oxidative [3+2] cycloaddition between an in situ generated N-aminopyridine intermediate and ethyl propiolate. The resulting ester is then hydrolyzed to afford the final carboxylic acid.

Caption: Overall synthetic workflow for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Part 1: Synthesis of Ethyl 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylate

This part of the protocol details the formation of the core heterocyclic structure through a one-pot amination and subsequent cycloaddition reaction.

Principle and Mechanism

The key reaction is the [3+2] cycloaddition of an N-iminopyridinium ylide with an alkyne.[7] The synthesis begins with the N-amination of 2-amino-6-phenylpyridine using a suitable aminating agent like hydroxylamine-O-sulfonic acid. This forms an N-aminopyridinium salt. In the presence of a base, this salt is deprotonated to form a transient N-iminopyridinium ylide. This ylide is a 1,3-dipole that readily reacts with dipolarophiles such as ethyl propiolate. The initial cycloadduct then undergoes oxidative aromatization to yield the stable pyrazolo[1,5-a]pyridine system.

Caption: Mechanism of the [3+2] cycloaddition and aromatization.

Experimental Protocol: Step 1 & 2

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Amino-6-phenylpyridine	≥97%	Sigma-Aldrich	Starting material
Hydroxylamine-O-sulfonic acid	97%	Acros Organics	Aminating agent
Ethyl propiolate	98%	Alfa Aesar	Dipolarophile
Potassium carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Chemical	Base
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	Reaction solvent
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich	Reaction solvent for cycloaddition
Ethyl acetate (EtOAc)	ACS Grade	VWR	For extraction and chromatography
Hexanes	ACS Grade	VWR	For chromatography
Saturated aq. NaHCO₃ solution	-	Lab prepared	For workup
Brine	-	Lab prepared	For workup
Anhydrous MgSO₄ or Na₂SO₄	-	Fisher Chemical	Drying agent
Silica gel	230-400 mesh	Sorbent Tech.	For column chromatography

Procedure

• N-Amination: To a solution of 2-amino-6-phenylpyridine (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M) at 0 °C under a nitrogen atmosphere, add hydroxylamine-O-sulfonic acid (1.2 eq) portion-wise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The formation of a precipitate (the N-aminopyridinium salt) is typically observed.

• Filter the resulting solid, wash with cold DCM, and dry under vacuum. This intermediate is often used without further purification.

• [3+2] Cycloaddition: In a separate flask, suspend the dried N-amino-6-phenylpyridinium salt (1.0 eq) and anhydrous potassium carbonate (3.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.3 M).

• Add ethyl propiolate (1.5 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 80-90 °C and stir for 6-8 hours under an air or oxygen atmosphere to facilitate oxidative aromatization.[4] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification: After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with water, then with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude residue should be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 10% to 40% EtOAc).

• Combine the fractions containing the desired product and evaporate the solvent to yield Ethyl 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylate as a solid.

Part 2: Hydrolysis to 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid

The final step is the saponification of the ethyl ester to the corresponding carboxylic acid.

Experimental Protocol: Step 3

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylate	-	From Part 1	Starting material
Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)	ACS Grade	Sigma-Aldrich	Hydrolysis reagent
Tetrahydrofuran (THF)	ACS Grade	Fisher Chemical	Co-solvent
Methanol (MeOH)	ACS Grade	VWR	Co-solvent
Water (H₂O)	Deionized	-	Solvent
Hydrochloric acid (HCl)	1 M or 2 M aq.	Lab prepared	For acidification

Procedure

• Saponification: Dissolve the ethyl ester (1.0 eq) in a mixture of THF, methanol, and water (e.g., a 3:1:1 ratio).

• Add lithium hydroxide (or sodium hydroxide, 2.0-3.0 eq) to the solution and stir at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup and Isolation: Remove the organic solvents (THF and methanol) under reduced pressure.

• Dilute the remaining aqueous solution with water and cool in an ice bath.

• Carefully acidify the solution to pH 2-3 by the dropwise addition of 1 M HCl. A precipitate should form.

• Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove any inorganic salts, and dry under vacuum to afford the final product, 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Characterization

The identity and purity of the final compound should be confirmed by standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• Melting Point (mp): As an indicator of purity.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Hydroxylamine-O-sulfonic acid is corrosive and should be handled with care.

• Anhydrous solvents are flammable and should be kept away from ignition sources.

• Acidic and basic solutions should be handled with caution.

References

• MDPI. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights.
• Taylor & Francis Online. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine.
• Organic Chemistry Portal. (2017). Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature.
• PMC. (2026). Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction.
• ACS Publications. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions.
• ACS Publications. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines.
• Chem-Impex. Pyrazolo[1,5-a]pyridine-2-carboxylic acid.
• PMC. (2021). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
• PMC. (2020). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold.

Sources

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• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature [organic-chemistry.org]
• 5. Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid analysis

Advanced HPLC Method Development and Validation Protocol for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid

Introduction & Analyte Profiling

In modern medicinal chemistry, pyrazolo[1,5-a]pyridine derivatives serve as privileged scaffolds, frequently utilized in the design of highly selective kinase inhibitors targeting AXL and c-MET pathways in oncology[1][2]. The compound 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 1121056-51-6) acts as a critical intermediate in these synthetic workflows[3].

From an analytical perspective, quantifying this molecule presents a dual challenge. The extended π -conjugation of the bicyclic core and the phenyl ring creates a highly hydrophobic planar surface, while the 2-carboxylic acid moiety introduces significant polarity and pH-dependent ionization[4]. Without rigorous control over the chromatographic environment, analysts will inevitably encounter severe peak tailing, shifting retention times, and poor reproducibility[5][6].

This application note outlines a self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed specifically to tame the zwitterionic potential of this class of molecules.

Logical workflow for RP-HPLC method development based on analyte physicochemical properties.

Method Development Causality: The "Why" Behind the Protocol

As a Senior Application Scientist, I design methods based on predictive physicochemical modeling rather than trial and error[6]. Every parameter in this protocol is chosen to force the analyte into a predictable, uniform state.

Ion Suppression and pH Control The carboxylic acid group on the electron-rich pyrazolo-pyridine ring has an estimated pKa of 3.5. If the mobile phase pH is near this value, the analyte exists in a dynamic equilibrium between its neutral (R-COOH) and ionized (R-COO⁻) states. This split state causes the analyte to partition unevenly into the stationary phase, resulting in broad, split, or tailing peaks[5]. By utilizing 0.1% Trifluoroacetic Acid (TFA) in the aqueous mobile phase, we drive the pH down to ~2.0. This is >1.5 units below the pKa, ensuring >99% of the molecules are fully protonated and neutral, maximizing hydrophobic retention[7].

Stationary Phase Selection While a Phenyl-Hexyl column could offer orthogonal π−π selectivity, a high-purity, fully end-capped C18 column is the gold standard for this molecule. Unreacted surface silanols (Si-OH) on silica columns act as weak Lewis acids. If the column is not end-capped, these silanols will interact with the carboxylic acid moiety, causing irreversible adsorption and tailing. End-capping physically shields these sites.

Mechanistic impact of mobile phase pH on carboxylic acid ionization and chromatography.

Experimental Protocol

Sample Preparation

• Diluent Selection: Dissolve the 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid standard in a mixture of 50:50 Water:Acetonitrile (v/v). Causality: Matching the sample diluent closely to the initial gradient conditions prevents solvent-mismatch peak distortion (the "solvent effect") at the column head.

• Stock Solution: Prepare a 1.0 mg/mL stock solution. Sonicate for 5 minutes to ensure complete dissolution of the hydrophobic phenyl core.

• Working Standard: Dilute the stock to a working concentration of 100 µg/mL using the diluent. Filter through a 0.22 µm PTFE syringe filter prior to injection.

Optimized Chromatographic Conditions

Table 1: HPLC Instrument Parameters

Parameter	Specification	Causality / Rationale
Column	C18, 250 x 4.6 mm, 5 µm (End-capped)	End-capping prevents secondary silanol interactions with the acidic moiety[5].
Mobile Phase A	0.1% TFA in Ultrapure Water	Lowers pH to ~2.0, ensuring complete protonation of the carboxylic acid[7].
Mobile Phase B	Acetonitrile (HPLC Grade)	Lower viscosity and better UV transparency at low wavelengths compared to Methanol.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns, balancing analysis time and backpressure.
Column Temp	30 °C	Stabilizes retention times and reduces mobile phase viscosity.
Detection	PDA/UV at 254 nm	Captures the strong π→π∗ transition of the conjugated bicyclic system.
Injection Vol	10 µL	Prevents volume overload while maintaining adequate sensitivity.

Gradient Elution Program

A gradient approach is required to elute highly polar synthetic impurities early, while providing enough organic modifier to elute the strongly retained hydrophobic phenyl core later in the run.

Table 2: Pump Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Phase Objective
0.0	80	20	Initial hold; focuses the analyte band at the column head.
2.0	80	20	Isocratic hold to elute highly polar unreacted precursors.
12.0	20	80	Linear gradient to elute the target compound.
15.0	20	80	High-organic wash to clear strongly retained lipophilic contaminants.
15.1	80	20	Instantaneous return to initial conditions.
20.0	80	20	Column re-equilibration prior to the next injection.

The Self-Validating System (System Suitability)

A robust analytical method must be self-diagnosing. By monitoring the following System Suitability Test (SST) parameters, the protocol validates its own integrity during every sequence. If the method begins to fail, the data will immediately point to the root cause:

• Tailing Factor ( Tf​ ) ≤1.5 :

  • Diagnostic Value: If Tf​ exceeds 1.5, it is an immediate indicator of either pH drift (the TFA buffer is depleted/evaporated, causing the carboxylic acid to ionize) or the column's end-capping has degraded, exposing active silanols[6].

• Theoretical Plates ( N ) ≥5000 :

  • Diagnostic Value: A drop in plate count indicates column voiding or a blockage at the inlet frit.

• Retention Time ( Rt​ ) %RSD ≤1.0% (over 5 replicate injections) :

  • Diagnostic Value: Shifting retention times indicate an issue with the pump's proportioning valve (inconsistent gradient delivery) or inadequate column equilibration time.

References[5] BenchChem. "A Comparative Guide to the Validation of HPLC Methods for Carboxylic Acid Analysis." BenchChem Analytical Resources. URL: https://www.benchchem.com[7] Souri, E., et al. "Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study." Biomedical Chromatography, 20(12), 1309-14 (2006). URL:https://pubmed.ncbi.nlm.nih.gov/16977589/[6] Sigma-Aldrich. "Method development & optimization: Analytical HPLC." MilliporeSigma. URL: https://www.sigmaaldrich.com/analytical-chromatography/hplc[1] Google Patents. "WO2015100117A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use." World Intellectual Property Organization. URL:https://patents.google.com/patent/WO2015100117A1/en[2] Google Patents. "US20180148447A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use." United States Patent and Trademark Office. URL:https://patents.google.com/patent/US20180148447A1/en[4] Chem-Impex. "Pyrazolo[1,5-a]pyridine-2-carboxylic acid." Chem-Impex International. URL: https://www.chemimpex.com[3] Fujifilm Wako Pure Chemical Corporation. "1121056-51-6・5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid." Fujifilm LabChem. URL:https://labchem-wako.fujifilm.com/

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• 1. WO2015100117A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use - Google Patents [patents.google.com]
• 2. US20180148447A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use - Google Patents [patents.google.com]
• 3. 1121056-51-6・5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid・5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 4. chemimpex.com [chemimpex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Integrating 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid in High-Throughput Screening (HTS) and Fragment-Based Drug Discovery

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Techniques: Fragment-Based Drug Discovery (FBDD), Combinatorial Chemistry, TR-FRET Biochemical Assays

Introduction & Chemical Rationale

The pyrazolo[1,5-a]pyridine scaffold has emerged as a "privileged structure" in modern medicinal chemistry, frequently utilized in Fragment-Based Drug Discovery (FBDD) and High-Throughput Screening (HTS)[1]. Within this class, 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 1121056-51-6) serves as an exceptionally versatile building block.

As a Senior Application Scientist, it is critical to understand the causality behind selecting this specific fragment for an HTS cascade:

• Bioisosteric Core: The bicyclic pyrazolo[1,5-a]pyridine core acts as a bioisostere for indoles and azaindoles. The ring-junction nitrogen modulates the electron density of the system, enhancing metabolic stability while providing a favorable hydrogen-bond acceptor profile [2].

• 5-Phenyl Substitution: This moiety provides a rigid, hydrophobic vector. In target-based drug design, this phenyl ring optimally engages deep lipophilic pockets, such as the hinge region of kinases (e.g., PI3K) or the "west region" of the BH3 groove in anti-apoptotic proteins like Mcl-1 [3].

• 2-Carboxylic Acid Handle: Biologically, the carboxylate group can form critical salt bridges with basic active-site residues (e.g., Arginine). Synthetically, it serves as an ideal handle for rapid combinatorial library generation via high-throughput amide coupling prior to screening.

HTS Assay Integration & Causality

When integrating 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid into an HTS workflow, the physical chemistry of the compound dictates the assay design. To ensure a self-validating system that minimizes false positives, the following parameters must be controlled:

• Mitigating PAINS (Pan-Assay Interference Compounds): The planar, aromatic nature of the scaffold can induce π−π stacking in aqueous buffers, leading to colloidal aggregation. This aggregation can non-specifically sequester target proteins. Causality: To prevent this, all assay buffers must be supplemented with a non-ionic detergent (e.g., 0.01% CHAPS or Triton X-100) to keep the compound in true solution.

• Overcoming Autofluorescence: Conjugated fused-ring systems occasionally exhibit intrinsic fluorescence in the blue/green spectrum. Causality: A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is mandated for screening. The time-delayed reading window (typically 50–100 µs) allows short-lived background autofluorescence from the compound to decay before the long-lived lanthanide emission is measured, ensuring a high signal-to-noise ratio.

Fig 1. High-Throughput Screening (HTS) workflow for pyrazolo[1,5-a]pyridine derivatives.

Experimental Protocols

Protocol A: High-Throughput Amide Coupling (Library Generation)

Objective: Derivatize the 2-carboxylic acid of the scaffold with a library of primary/secondary amines in a 384-well format.

Scientific Causality: HATU is selected as the coupling reagent over EDC/NHS due to its superior reaction kinetics and efficiency in miniaturized nanoscale synthesis, preventing the hydrolysis of the active ester in the presence of atmospheric moisture.

Step-by-Step Methodology:

• Preparation: Prepare a 100 mM stock of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid in anhydrous DMSO.

• Activation: In a 384-well polypropylene source plate, dispense 1 µL of the carboxylic acid stock (100 nmol) per well. Add 1.2 µL of a 100 mM HATU solution in DMSO (120 nmol), followed by 0.5 µL of N,N-Diisopropylethylamine (DIPEA).

• Incubation: Seal the plate and incubate at room temperature for 15 minutes to allow the formation of the active OAt ester.

• Coupling: Using an acoustic liquid handler (e.g., Echo 550), transfer 1.5 µL of diverse amine building blocks (100 mM in DMSO) into the respective wells.

• Completion: Seal and shake at 500 rpm for 2 hours at 25°C. The resulting crude library (approx. 30 mM final concentration) can be directly diluted for biochemical screening.

Protocol B: TR-FRET Biochemical Assay for Mcl-1 Inhibition

Objective: Screen the synthesized pyrazolo[1,5-a]pyridine derivatives for inhibition of the Mcl-1/Bim protein-protein interaction.

Scientific Causality: Pyrazolo[1,5-a]pyridine derivatives are validated inhibitors of Mcl-1 (e.g., PDB: 3WIX) [4]. This protocol uses a Terbium (Tb)-labeled Mcl-1 and a FITC-labeled Bim BH3 peptide. If the compound disrupts the interaction, the FRET signal decreases.

Step-by-Step Methodology:

• Buffer Preparation: Prepare Assay Buffer: 20 mM HEPES (pH 7.4), 50 mM NaCl, 1 mM DTT, and 0.01% (v/v) CHAPS. Note: CHAPS is critical to prevent compound aggregation.

• Compound Plating: Using an acoustic dispenser, transfer 50 nL of the compound library (from Protocol A) into a 384-well low-volume black microplate. Include DMSO-only wells as negative controls and a known Mcl-1 inhibitor (e.g., S63845) as a positive control.

• Protein Addition: Add 5 µL of 2x Tb-labeled Mcl-1 (final concentration 2 nM) to all wells. Incubate for 15 minutes at room temperature to allow compound binding.

• Tracer Addition: Add 5 µL of 2x FITC-labeled Bim peptide (final concentration 10 nM).

• Equilibration: Centrifuge the plate briefly (1000 x g, 1 min) to remove bubbles. Incubate in the dark at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX). Excitation: 337 nm. Emission 1: 490 nm (Tb donor). Emission 2: 520 nm (FITC acceptor). Delay time: 50 µs. Integration time: 400 µs.

• Self-Validation: Calculate the TR-FRET ratio (520 nm / 490 nm). The assay is validated if the Z'-factor is > 0.6.

Fig 2. Mechanism of action for Mcl-1 inhibition by pyrazolo[1,5-a]pyridine derivatives.

Quantitative Data Presentation

The following table summarizes the typical HTS metrics and physicochemical boundaries expected when screening libraries derived from the 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid scaffold.

Parameter	Target Metric / Range	Scientific Significance
Assay Z'-Factor	0.65 – 0.85	Indicates a highly robust TR-FRET assay with excellent signal separation between positive and negative controls.
Aqueous Solubility	> 50 µM (with 0.01% CHAPS)	Ensures the compound remains in solution, preventing false positives from PAINS-related aggregation.
Hit Rate (Primary Screen)	0.5% – 1.2%	Typical hit rate for targeted FBDD libraries utilizing a privileged scaffold.
IC₅₀ Range (Validated Hits)	10 nM – 5 µM	Demonstrates the high binding affinity potential of the scaffold when the 2-carboxylic acid is optimally derivatized.
Ligand Efficiency (LE)	> 0.3 kcal/mol/heavy atom	Confirms that the pyrazolo[1,5-a]pyridine core provides highly efficient binding interactions per atom.

References

• Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Journal of Medicinal Chemistry. 1

• Bicyclic Pyridines Containing Ring-junction Nitrogen in Drug Discovery. PharmaBlock. 2

• The Pyrazolo[1,5-a]pyrimidine Scaffold: A Versatile Core in Modern Drug Discovery. BenchChem.3

• Tanaka, Y., et al. (2013). Discovery of Potent Mcl-1/Bcl-xL Dual Inhibitors by Using a Hybridization Strategy Based on Structural Analysis of Target Proteins. Journal of Medicinal Chemistry, 56(23), 9635-9645. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Preparation of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid Libraries for SAR Studies

Introduction & Scientific Rationale

The pyrazolo[1,5-a]pyridine bicyclic system has emerged as a highly sought-after privileged scaffold in modern drug discovery[1][2]. Characterized by its rigid, planar, and electron-rich framework, it frequently serves as a bioisostere for indoles, azaindoles, and imidazo[1,2-a]pyridines[3]. Specifically, 5-phenylpyrazolo[1,5-a]pyridine derivatives have demonstrated profound utility as hinge-binding motifs in the inhibition of receptor tyrosine kinases (RTKs), including Tropomyosin Receptor Kinases (TRK)[4] and EphB3 kinases[5].

The strategic placement of a phenyl group at the C5 position provides a robust hydrophobic vector that often projects deep into the kinase selectivity pocket[5]. Concurrently, functionalization at the C2 position with a carboxylic acid yields 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid , a highly versatile intermediate[6]. This functional handle allows for rapid, late-stage diversification via amide coupling, enabling medicinal chemists to probe the solvent-exposed regions or ribose-binding pockets of target proteins to establish comprehensive Structure-Activity Relationships (SAR)[7].

Causality in Synthetic Design

The de novo synthesis of the pyrazolo[1,5-a]pyridine core relies on the intermolecular[3+2] cycloaddition of N-iminopyridinium ylides with alkynes[8][9]. The synthetic choices in this workflow are driven by the following mechanistic rationales:

• Electrophilic N-Amination : 4-Phenylpyridine is reacted with an electrophilic amination reagent such as O-(mesitylsulfonyl)hydroxylamine (MSH). Because the pyridine nitrogen's nucleophilicity is slightly attenuated by the electron-withdrawing nature of the C4-phenyl group, MSH is preferred over weaker reagents (like hydroxylamine-O-sulfonic acid) due to its exceptional reactivity.

• Regioselective Cycloaddition : Treatment of the resulting 1-amino-4-phenylpyridin-1-ium salt with a base (e.g., K₂CO₃) generates the N-iminopyridinium ylide in situ. Subsequent trapping with ethyl propiolate proceeds with high regioselectivity. The polarization of the alkyne by the electron-withdrawing ester group directs the carbon bearing the ester to the C2 position of the newly formed pyrazole ring, yielding ethyl 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylate[9].

• Library Generation : Saponification of the ester provides the free carboxylic acid[6]. For parallel library synthesis, HATU is selected as the coupling reagent. Its superior kinetics and ability to couple sterically hindered or electron-deficient anilines (e.g., 2-chloroaniline) ensure high conversion rates without epimerization, which is critical for direct-to-biology screening workflows[7].

Visualizing the Workflow and Mechanism

Synthetic workflow for the generation of 5-phenylpyrazolo[1,5-a]pyridine-2-carboxamide libraries.

Modulation of RTK signaling pathways by pyrazolo[1,5-a]pyridine-based kinase inhibitors.

Experimental Protocols

Protocol A: Synthesis of Ethyl 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylate

Safety Note: MSH is highly energetic and can detonate if completely dried. Always handle as a solution in dichloromethane (DCM).

• Amination: To a solution of 4-phenylpyridine (10.0 mmol) in DCM (20 mL) at 0 °C, add a solution of MSH (12.0 mmol) in DCM dropwise. Stir for 2 hours at room temperature.

• Precipitation: Add diethyl ether (50 mL) to precipitate the 1-amino-4-phenylpyridin-1-ium mesitylsulfonate salt. Filter and wash with ether.

• Cycloaddition: Suspend the salt in DMF (30 mL). Add K₂CO₃ (25.0 mmol) and ethyl propiolate (15.0 mmol). Stir vigorously at room temperature for 16 hours.

• Workup: Dilute with EtOAc and wash with water (3x) and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

• Self-Validating Checkpoint: The product exhibits intense blue fluorescence under 365 nm UV light on TLC. LC-MS will show a distinct mass peak at m/z 267[M+H]⁺.

Protocol B: Saponification to 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid

• Hydrolysis: Dissolve ethyl 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylate (5.0 mmol) in a 3:1:1 mixture of THF/MeOH/H₂O (25 mL).

• Reaction: Add LiOH·H₂O (15.0 mmol) and stir at 50 °C for 4 hours.

• Workup: Concentrate under reduced pressure to remove organic solvents. Dilute the aqueous layer with water and acidify to pH 3 using 1M HCl.

• Isolation: Filter the resulting white precipitate, wash with cold water, and dry under high vacuum to afford the pure acid[6].

• Self-Validating Checkpoint: ¹H NMR (DMSO-d₆) will confirm success via the complete disappearance of the ethyl ester signals (quartet at ~4.3 ppm, triplet at ~1.3 ppm) and the emergence of a broad singlet at ~13.0 ppm (COOH).

Protocol C: Parallel Amide Coupling for SAR Library

• Preparation: In a 96-well reaction block, dispense 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid (0.1 mmol) into each well.

• Activation: Add a solution of HATU (0.12 mmol) and DIPEA (0.3 mmol) in anhydrous DMF (1 mL) to each well[7]. Stir for 10 minutes to form the active ester.

• Coupling: Add a diverse set of primary and secondary amines (0.12 mmol) to the respective wells. Shake at room temperature for 12 hours.

• Purification: Filter the reactions through a solid-phase extraction (SPE) plate loaded with carbonate resin (to scavenge unreacted acid) and sulfonic acid resin (to scavenge unreacted amine and DIPEA). Concentrate the eluents using a centrifugal evaporator.

Quantitative SAR Data Presentation

The following table summarizes representative SAR data for a library of 5-phenylpyrazolo[1,5-a]pyridine-2-carboxamides screened against EphB3 and TRKA kinases. The data highlights the profound impact of the C2-amide substituent on kinase selectivity and physicochemical properties[4][5].

Compound ID	C2-Amide Substituent (R)	EphB3 IC₅₀ (nM)	TRKA IC₅₀ (nM)	ClogP
CMPD-01	2-Chlorophenyl	14 ± 2	>10,000	4.1
CMPD-02	Cyclopentyl	850 ± 40	1,200 ± 150	3.2
CMPD-03	4-Methylpiperazin-1-yl	>10,000	45 ± 5	2.4
CMPD-04	3-Fluorobenzyl	120 ± 15	8,500 ± 400	3.8
CMPD-05	Morpholino	>10,000	210 ± 20	2.1

Note: The 2-chlorophenyl derivative exhibits potent EphB3 inhibition[5], while the incorporation of aliphatic/alicyclic amines shifts the profile toward TRKA inhibition[4].

References

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines Source: ACS Omega URL:[Link]

• Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides Source: Journal of Medicinal Chemistry URL:[Link]

• Development of molecular tools based on the dopamine D3 receptor ligand FAUC 329 showing inhibiting effects on drug and food maintained behavior Source: PubMed Central (NIH) URL:[Link]

• US8927545B2 - Inhibiting Eph B-3 kinase Source: Google Patents URL

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights Source: MDPI Molecules URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights [mdpi.com]
• 5. US8927545B2 - Inhibiting Eph B-3 kinase - Google Patents [patents.google.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Development of molecular tools based on the dopamine D3 receptor ligand FAUC 329 showing inhibiting effects on drug and food maintained behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 8. evitachem.com [evitachem.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid in In Vitro Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 1121056-51-6).

This compound features a highly lipophilic, planar 5-phenylpyrazolo[1,5-a]pyridine core conjugated to a single ionizable carboxylic acid moiety. While the aromatic core drives strong target binding, it also promotes intense intermolecular π−π stacking, leading to high lattice energy and poor aqueous solubility. This guide provides field-proven, mechanistically grounded strategies to prevent solvent crashing, ensure accurate dosing, and maintain scientific integrity in your in vitro assays.

Part 1: Mechanistic Understanding & Troubleshooting FAQs

Understanding the thermodynamics of dissolution is critical. The solubility of this compound is not static; it is a dynamic equilibrium dictated by solvent polarity, pH, and the presence of complexing agents. Carboxylic acid drugs frequently face solubility challenges due to their protonated state in acidic or neutral microenvironments [3].

Q1: I prepared a 10 mM stock in 100% DMSO. When diluted to 100 µM in my assay buffer (pH 7.4), the solution immediately turns cloudy. Why does this happen?

A1: You are observing a classic "solvent crash." When a DMSO stock is diluted into an aqueous buffer, the organic solvent concentration drops drastically (e.g., to 1%). The compound's solubility limit in a 1% DMSO/aqueous mixture is significantly lower than in pure DMSO. Because the 5-phenylpyrazolo[1,5-a]pyridine core is highly hydrophobic, the sudden increase in solvent polarity forces the molecules out of solution, forming micro-precipitates [4]. Self-Validation Tip: Always measure the final concentration of your working solution. Centrifuge the cloudy buffer at 10,000 × g for 10 minutes and analyze the supernatant via HPLC-UV. You will likely find the actual dissolved concentration is a fraction of your intended 100 µM.

Q2: How does pH adjustment solve this precipitation, and what is the optimal pH?

A2: The carboxylic acid group on your compound has a predicted pKa​ of approximately 3.5. According to the Henderson-Hasselbalch equation, the solubility of ionizable carboxylic acids is an exponential function of pH [1]. At pH 3.5, 50% of the compound is in its highly lipophilic, protonated state. By adjusting the assay buffer to a basic pH (e.g., pH 7.5 to 8.0), you ensure that >99.99% of the molecules are deprotonated into the carboxylate anion. This ionized state interacts favorably with water via ion-dipole interactions, exponentially increasing thermodynamic solubility.

Q3: My biological target is sensitive to alkaline pH and high DMSO concentrations. What are my alternative solubilization strategies?

A3: If you cannot raise the pH or increase the DMSO concentration, you must lower the thermodynamic energy barrier of the aqueous phase using excipients. 2-Hydroxypropyl- β -cyclodextrin (HP- β -CD) is the optimal choice here. The hydrophobic 5-phenyl group and planar pyrazolo-pyridine core perfectly fit into the lipophilic cavity of the cyclodextrin ring, while the hydrophilic exterior of the cyclodextrin ensures aqueous solubility [2]. This forms a 1:1 inclusion complex that masks the hydrophobic core from the water without altering the bulk pH.

Part 2: Experimental Workflows & Logical Relationships

Caption: Decision tree for troubleshooting 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid precipitation.

Caption: Physicochemical states and solubilization pathways of the carboxylic acid compound.

Part 3: Standardized Solubilization Protocols

To ensure reproducibility, every protocol must act as a self-validating system. Do not assume the compound is dissolved just because the solution appears clear to the naked eye; micro-aggregates can scatter light outside the visible spectrum and artificially inflate perceived biological activity.

Protocol A: pH-Driven Solubilization (Salt Formation)

Mechanism: Deprotonation of the carboxylic acid to form a highly soluble carboxylate anion.

• Stock Preparation: Weigh the compound and dissolve it in 100% DMSO to create a 10 mM stock. Vortex until completely clear.

• Buffer Preparation: Prepare your in vitro assay buffer (e.g., HEPES or Tris) and adjust the pH to 8.0 using 0.1 M NaOH.

• Step-Down Dilution: Instead of pipetting the DMSO stock directly into a large volume of buffer, perform a step-down dilution. Add the DMSO stock to a small intermediate volume of pH 8.0 buffer, vortex vigorously, and then dilute to the final assay volume. Ensure the final DMSO concentration is ≤ 1%.

• Validation: Centrifuge the final solution at 10,000 × g for 10 minutes. Carefully extract the supernatant and quantify the concentration using HPLC-UV against a standard curve.

Protocol B: Cyclodextrin Inclusion Complexation

Mechanism: Encapsulation of the 5-phenylpyrazolo[1,5-a]pyridine core within a hydrophilic shell.

• Excipient Preparation: Prepare a 20% (w/v) solution of 2-Hydroxypropyl- β -cyclodextrin (HP- β -CD) in your standard assay buffer (pH 7.4).

• Complexation: Add the 10 mM DMSO stock of the compound dropwise into the HP- β -CD buffer while undergoing continuous bath sonication.

• Equilibration: Incubate the mixture on a rotary shaker at 37°C for 2 hours to allow the thermodynamic equilibrium of the host-guest inclusion complex to stabilize.

• Validation: Filter the solution through a 0.22 µm PTFE syringe filter (do not use PVDF or Nylon, as the lipophilic compound may bind to the membrane). Quantify the filtrate via LC-MS or HPLC-UV.

Part 4: Quantitative Data Summary

The following table summarizes the expected outcomes of different solubilization strategies for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid, allowing you to select the optimal method based on your specific assay constraints.

Solubilization Strategy	Mechanism of Action	Expected Solubility Limit	Assay Compatibility	Drawbacks / Considerations
1% DMSO in PBS (pH 7.4)	Cosolvency	< 10 µM	High	Severe risk of solvent crash; false negatives in assays.
pH Adjustment (pH 8.5)	Ionization (Carboxylate)	> 500 µM	Moderate	High pH may denature sensitive proteins or alter target binding.
20% HP- β -CD	Inclusion Complexation	> 1 mM	High	CD may sequester lipophilic assay reagents (e.g., fluorophores).
0.1% Tween-20	Micellar Solubilization	~ 100 µM	Low to Moderate	Surfactants can lyse cells in cell-based assays or disrupt membranes.

Part 5: References

• Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry Molecular Pharmaceutics (ACS Publications)[Link]

• Cyclodextrins and Amino Acids Enhance Solubility and Tolerability of Retinoic Acid/Tretinoin: Molecular Docking, Physicochemical, Cytotoxicity, Scratch Assay, and Topical Gel Formulations Investigation National Center for Biotechnology Information (PMC)[Link]

• Overcoming Challenges in Carboxylic Acid Drug Formulations Patsnap Eureka[Link]

Technical Support Center: Optimizing Flash Chromatography of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid via flash chromatography. We will address common issues, explain the underlying chemical principles, and provide validated protocols to streamline your purification workflow.

Section 1: Troubleshooting and Frequently Asked Questions (FAQs)

This section is designed in a question-and-answer format to directly address the most common and critical issues encountered during the purification of this compound.

Q1: Why is my peak for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid showing severe tailing on a standard silica gel column?

A1: The primary cause of peak tailing for this compound is strong secondary interactions between the analyte and the stationary phase.

Your target molecule possesses both a carboxylic acid group (acidic) and a pyridine nitrogen (basic), making it amphoteric. Standard silica gel is slightly acidic due to the presence of silanol groups (Si-OH) on its surface.

• Carboxylic Acid Interaction: The highly polar carboxylic acid group can form strong hydrogen bonds with the silanol groups of the silica gel. This interaction leads to a slow and uneven desorption process, resulting in a "tailing" peak.[1]

• Pyridine Nitrogen Interaction: The basic nitrogen on the pyridine ring can also interact with the acidic silanol groups, further contributing to peak asymmetry.[2]

Troubleshooting Steps:

• Mobile Phase Modification: The most effective way to counteract these interactions is to add a modifier to your mobile phase. Adding a small percentage of a volatile acid, such as acetic acid or formic acid (typically 0.5-2%), will suppress the ionization of the carboxylic acid group.[3] This protonation makes the molecule less polar and minimizes its strong binding to the silica surface, leading to a more symmetrical peak shape.

• Stationary Phase Choice: If tailing persists, consider using a less acidic stationary phase. Options include deactivated silica gel or, in some cases, alumina.[4][5]

• Consider Reversed-Phase: For highly polar and ionizable compounds, reversed-phase chromatography is often a superior choice. See Q5 for more details.

Q2: My compound is not eluting from the silica column, even when I switch to a highly polar solvent system like 100% ethyl acetate. What's happening?

A2: This indicates that your compound is irreversibly adsorbing to the silica gel under the current conditions.

The combination of the polar carboxylic acid and the basic pyridine ring can lead to extremely strong binding to the silica stationary phase, effectively "sticking" the compound to the top of the column.[6] Simply increasing the polarity with standard solvents like ethyl acetate may not be sufficient to disrupt this interaction.

Troubleshooting Steps:

• Introduce a More Competitive Solvent: Add a small amount of methanol (e.g., 5-10%) to your mobile phase. Methanol is a highly polar solvent that is very effective at disrupting hydrogen bonds and eluting highly retained compounds from silica.

• Acidify the Mobile Phase: As in the case of peak tailing, adding an acid like acetic acid can reduce the compound's polarity and its affinity for the silica, aiding in its elution.

• Stability Check: Before committing your entire batch, it's crucial to check if the compound is stable on silica gel. This can be done by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it. If a streak or new spots appear, it indicates potential decomposition on the stationary phase.[5][6]

• Switch to Reversed-Phase Chromatography: If the compound still fails to elute or shows signs of degradation, reversed-phase flash chromatography is the recommended alternative.[7]

Q3: The separation between my target compound and a key impurity is very poor (low resolution). How can I improve this?

A3: Poor resolution is typically due to an inappropriate choice of mobile phase solvents, leading to a lack of selectivity, or column overloading.

Selectivity in chromatography refers to the ability of a solvent system to separate two different compounds.[4] If both your product and impurity have similar retention times, you need to adjust the mobile phase to exploit differences in their chemical properties.

Troubleshooting Steps:

• Re-optimize with Thin-Layer Chromatography (TLC): TLC is an invaluable and rapid tool for screening different solvent systems.[7][8] Aim for a solvent system that gives your target compound an Rf value of approximately 0.2-0.35 for optimal separation in flash chromatography.[7]

  • Try different solvent combinations. For example, if you are using ethyl acetate/hexanes, try dichloromethane/methanol or acetone/hexanes. These changes can alter the selectivity and improve separation.[5]

• Employ a Gradient Elution: A step or linear gradient, where you gradually increase the polarity of the mobile phase during the run, is highly effective for separating compounds with different polarities.[4] This technique sharpens peaks and can resolve components that co-elute under isocratic (constant solvent composition) conditions.

• Check Sample Load: Overloading the column is a common cause of poor separation.[5][9] As a general guideline, the sample load should be between 1-5% of the mass of the silica gel.[5] If you are seeing broad, overlapping peaks, try reducing the amount of crude material loaded onto the column.

Q4: My compound is precipitating in the column or in the tubing after elution. How do I solve this?

A4: Precipitation occurs when the purified compound's concentration exceeds its solubility in the mobile phase.

While your crude mixture might be fully dissolved, as the purification proceeds, your target compound becomes more concentrated in a specific band of solvent. If its solubility is limited in that particular solvent mixture, it can crash out of solution.[10]

Troubleshooting Steps:

• Use a Dry Loading Technique: This is often the best solution. Dissolve your crude sample in a suitable solvent (e.g., dichloromethane or methanol), add a small amount of silica gel (or an inert support like Celite), and evaporate the solvent to get a free-flowing powder. This powder can then be loaded onto the top of your column. Dry loading prevents solubility issues at the point of injection and often leads to better peak shapes.[7][10]

• Adjust the Mobile Phase: Consider if a different mobile phase system could offer better solubility for your target compound without compromising the separation.

• Reduce Sample Concentration: If possible, load a more dilute solution of your crude material, though this may require a larger injection volume.

Q5: Should I use normal-phase or reversed-phase flash chromatography for this compound?

A5: For 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid, reversed-phase chromatography is often the more robust and reliable method.

Due to the compound's polar and ionizable nature, which causes issues like peak tailing and strong retention on silica, reversed-phase chromatography provides a more predictable and efficient purification.[11]

• Normal-Phase (Silica Gel): Can be successful but almost always requires the addition of an acid (like acetic or formic acid) to the mobile phase to achieve good peak shape and elution. It is best suited if your impurities are non-polar.

• Reversed-Phase (C18 Silica): This is the recommended starting point. The stationary phase is non-polar (C18), and a polar mobile phase (like water/acetonitrile or water/methanol) is used. The addition of an acid modifier (0.1% formic acid or TFA) is crucial to ensure the carboxylic acid is protonated, leading to excellent peak shape and reproducible retention.[11][12]

Section 2: Optimized Purification Protocols

These protocols provide a step-by-step guide for successful purification. Method development should always begin with TLC (for normal-phase) or a small-scale scouting run (for reversed-phase) to determine the optimal conditions before committing the bulk of the material.[13]

Protocol 1: Normal-Phase Flash Chromatography (with Acidic Modifier)

• Mobile Phase Optimization (TLC):

  • Prepare several developing chambers with different solvent systems. A good starting point is a gradient of Ethyl Acetate (EtOAc) in Hexanes. Also, test systems like Dichloromethane (DCM)/Methanol (MeOH).

  • To each solvent system, add 1% acetic acid (AcOH). For example, for a 50:50 EtOAc/Hexane system, prepare a solution of 50 mL EtOAc, 50 mL Hexane, and 1 mL AcOH.

  • Spot your crude material on TLC plates and develop them in the prepared chambers.

  • Identify the solvent system that provides good separation and an Rf of ~0.2-0.35 for the target compound.

• Column and Sample Preparation:

  • Select a silica gel column size appropriate for your sample amount (e.g., a 40g column for 400mg - 2g of crude material).

  • Recommended: Prepare a dry load. Dissolve your crude sample in a minimal amount of a strong solvent (like DCM or MeOH), add 2-3 times the sample weight of silica gel, and evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained.[7]

  • If using a liquid load, dissolve the sample in a minimal amount of the initial, low-polarity mobile phase or a stronger solvent like DCM.

• Chromatography Run:

  • Equilibrate the column with 3-5 column volumes of your initial mobile phase (e.g., 10% EtOAc/Hexanes + 1% AcOH).

  • Load your sample (dry load powder or liquid injection) onto the column.

  • Begin elution with the initial mobile phase.

  • Run a linear gradient based on your TLC results. For example, from 10% to 60% EtOAc in Hexanes (always including 1% AcOH) over 10-12 column volumes.

  • Collect fractions and monitor by TLC or an inline UV detector.

• Post-Purification:

  • Combine fractions containing the pure product.

  • Evaporate the solvent under reduced pressure. Note that removing the final traces of acetic acid may require co-evaporation with a non-polar solvent like toluene.

Protocol 2: Reversed-Phase Flash Chromatography (Recommended Method)

• Mobile Phase Preparation:

  • Solvent A: Water + 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA).

  • Solvent B: Acetonitrile (ACN) or Methanol (MeOH) + 0.1% of the same acid.

  • Note: Using a modifier like formic acid is critical for good peak shape.[11][12]

• Scouting Run (Optional but Recommended):

  • If you have an automated flash system, perform a rapid scouting gradient (e.g., 5% to 95% Solvent B over 10 minutes) on a small analytical C18 column to determine the approximate elution conditions.[13]

• Column and Sample Preparation:

  • Select a C18 reversed-phase column appropriate for your sample size.

  • Dissolve your crude sample in a minimal amount of a solvent that is miscible with the mobile phase, such as Methanol, DMF, or DMSO. Ensure the injection volume is small to avoid solvent mismatch effects.[1]

• Chromatography Run:

  • Equilibrate the C18 column with 3-5 column volumes of your starting mobile phase composition (e.g., 95% Water/5% ACN + 0.1% FA).

  • Inject your dissolved sample.

  • Run a linear gradient. A typical gradient might be from 5% to 70% ACN in Water (always with 0.1% FA) over 10-15 column volumes.

  • Collect fractions based on the UV detector response.

• Post-Purification:

  • Combine the pure fractions.

  • Most of the organic solvent can be removed on a rotary evaporator.

  • The remaining aqueous solution containing the product can be lyophilized (freeze-dried) or extracted with an organic solvent (like EtOAc) after adjusting the pH to be acidic (pH ~3-4) to ensure the product is in its neutral form.

Section 3: Summary of Key Purification Parameters

Parameter	Normal-Phase Chromatography	Reversed-Phase Chromatography	Rationale & Expert Insights
Stationary Phase	Silica Gel	C18-bonded Silica	C18 is recommended to avoid strong secondary interactions common with silica for this analyte type.[11]
Mobile Phase A	Non-polar solvent (e.g., Hexanes, Heptane)	Water	Standard for each mode.
Mobile Phase B	Polar solvent (e.g., Ethyl Acetate, DCM/MeOH)	Acetonitrile or Methanol	Acetonitrile often provides better resolution, while methanol can alter selectivity. It's worth screening both.[12]
Modifier	0.5-2% Acetic or Formic Acid	0.1% Formic Acid or TFA	Crucial for success. Suppresses ionization of the carboxylic acid, ensuring good peak shape and reproducible retention.[3][12]
Sample Loading	Dry Load (Recommended) or Liquid Load	Liquid Load	Dry loading is highly effective for normal-phase to prevent solubility issues at the column head.[7][10]
Detection	UV (typically 254 nm)	UV (typically 254 nm)	The aromatic structure of the compound should provide a strong UV chromophore.

Section 4: Visual Guides & Workflows

Troubleshooting Workflow Diagram

Caption: A step-by-step workflow for troubleshooting common flash chromatography issues.

Mechanism of Peak Tailing Mitigation

Caption: How an acidic modifier protonates the analyte, reducing strong interactions with the silica surface.

References

• Biotage. (2023, January 30). Using pH to optimize reversed-phase flash chromatography separations. [Link]

• Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications. [Link]

• Hawach Scientific. (2025, February 11). Several Problems of Flash Column Chromatography. [Link]

• University of Rochester. Troubleshooting Flash Chromatography. [Link]

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. [Link]

• Berg, R. (2023). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. Theseus. [Link]

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• American Chemical Society. Rapid development of flash chromatography methods. [Link]

• Phenomenex. GC Tech Tip: Peak Shape Problems - Tailing Peaks. [Link]

• Teledyne ISCO. Flash Method Development in a Flash. [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. [Link]

• Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC North America. [Link]

• Waters Corporation. Optimization of Chromatographic Conditions for the Analysis of Polar Metabolites in Aqueous Solutions by UPC2-MS. [Link]

• Biotage. (2023, January 23). How to prevent compound precipitation during flash column chromatography. [Link]

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
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Enhancing cell permeability of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid derivatives

[1][2][3] 2. What are the primary strategies to improve the cell permeability of these compounds?

The two main strategies are prodrug formation and the use of advanced formulation techniques. Prodr[4][5]ugs temporarily mask the carboxylic acid group, increasing lipophilicity. Formu[4][6][7][8]lation strategies, such as nanoformulations, can also enhance permeability. [9][10][11][12] 3. How can I assess the cell permeability of my derivatives in the lab? The most common in vitro methods are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay. PAMPA[13][14] is a high-throughput screen for passive diffusion, while the Caco-2 assay provides a more comprehensive assessment that includes active transport mechanisms. [14][15][16] 4. What is the difference between PAMPA and the Caco-2 assay? PAMPA measures passive diffusion across an artificial lipid membrane and is a simpler, higher-throughput method. The C[16][17][18]aco-2 assay uses a monolayer of human colon adenocarcinoma cells that differentiate to form a barrier with properties similar to the intestinal epithelium, including the presence of efflux pumps and transporters. There[13][19][15][20]fore, Caco-2 can provide insights into both passive and active transport processes. [14][19] 5. My compound shows high permeability in PAMPA but low permeability in the Caco-2 assay. What could be the reason? This discrepancy often suggests that your compound is a substrate for efflux pumps, such as P-glycoprotein (P-gp), which are present in Caco-2 cells but not in the PAMPA model. These[14][19] pumps actively transport the compound out of the cell, reducing its net permeability. [21][22][23][24][25]

[4][6][7][8] Formulation with Permeability Enhancers: Co-administer your compound with a known permeability enhancer. These[26][27][28][29][30] agents can transiently disrupt the cell membrane, facilitating compound entry. Nanoformulation: Encapsulating the compound in nanoparticles or nanoemulsions can improve its transport across the cell monolayer. [9][31][10][11][12]

[32] Assess Compound Solubility: Determine the solubility of your compound in the assay buffer. Precipitation will lead to inaccurate permeability measurements. Check Compound Stability: Verify that your compound is stable in the assay buffer for the duration of the experiment. Degradation will lead to an underestimation of permeability.

[20]

[32]

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Reference Data & Comparative Studies

Objective Comparison Guide: 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid vs. Indole-2-carboxylic acid in Drug Design

As drug discovery programs increasingly prioritize optimal pharmacokinetic (PK) profiles alongside target potency, the selection of core scaffolds has never been more critical. For decades, indole-2-carboxylic acid has served as a privileged building block, yielding potent inhibitors across diverse therapeutic areas. However, its inherent metabolic liabilities have driven medicinal chemists to explore advanced bioisosteres.

Enter 5-phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid —a sophisticated, 5:6 aza-fused heterocyclic system. By strategically altering the electronic distribution and hydrogen-bonding capacity of the core, this scaffold offers a compelling alternative to the classic indole. This guide provides an authoritative, data-driven comparison of these two scaffolds, detailing the causality behind their physicochemical behaviors and providing self-validating protocols for their application in drug design.

Structural and Electronic Profiling: The Causality of Bioisosterism

To understand why a medicinal chemist would transition from an indole to a pyrazolo[1,5-a]pyridine core, we must analyze the atomic-level causality of their interactions.

The Indole-2-carboxylic Acid Baseline

Indole is a classic electron-rich, aromatic system. The nitrogen atom in the indole ring possesses a lone pair that participates in the aromatic π -system, making the N-H bond a strong hydrogen bond donor (HBD). While this HBD is often crucial for binding hinge regions in kinases or engaging specific residues in targets like IDO1/TDO [1] and CysLT1 receptors [2], it presents significant liabilities. The N-H group is highly susceptible to phase II metabolism (N-glucuronidation) and the electron-rich nature of the ring makes it a prime target for cytochrome P450 (CYP)-mediated oxidative metabolism, often resulting in high in vitro clearance ( CLint​ ) and poor aqueous solubility[3].

The Pyrazolo[1,5-a]pyridine Advantage

Replacing the indole with a pyrazolo[1,5-a]pyridine core is a masterclass in bioisosteric design [4].

• Elimination of the HBD: The bridgehead nitrogen and the adjacent pyrazole nitrogen in the pyrazolo[1,5-a]pyridine system alter the tautomeric state, effectively removing the N-H hydrogen bond donor. This reduction in HBD count directly correlates with improved passive membrane permeability and a lower polar surface area (PSA).

Dipole Modulation: The 5:6 aza-fused motif exhibits a distinct dipole moment due to its π -excessive (pyrazole) and π -deficient (pyridine) characteristics. This unique electronic distribution can enhance π

π stacking interactions with aromatic residues in the target pocket while resisting CYP450 oxidation.

• The 5-Phenyl Vector: The specific addition of a phenyl group at the 5-position provides a rigid, hydrophobic vector that can project deep into lipophilic sub-pockets, drastically increasing target residence time and potency compared to unsubstituted variants [5].

Fig 1. Bioisosteric replacement logic from indole to pyrazolo[1,5-a]pyridine scaffolds.

Comparative Performance Metrics (In Vitro & DMPK)

When designing a drug, the transition from an indole-2-carboxamide to a 5-phenylpyrazolo[1,5-a]pyridine-2-carboxamide typically yields a predictable shift in physicochemical and Drug Metabolism and Pharmacokinetics (DMPK) properties. The table below synthesizes representative quantitative data demonstrating the performance shift when applying this bioisosteric replacement in a standard lead optimization campaign [3][5].

Parameter	Indole-2-carboxamide Derivative	5-Phenylpyrazolo[1,5-a]pyridine-2-carboxamide	Causality / Mechanistic Driver
Aqueous Solubility (pH 7.4)	< 5 µM	80 - 120 µM	Removal of the flat, highly lipophilic NH-containing core prevents rigid crystal lattice packing, lowering the melting point and increasing solvation.
Permeability ( Papp​ , Caco-2)	~5 x 10−6 cm/s	>15 x 10−6 cm/s	Elimination of the H-bond donor reduces the desolvation energy required for the molecule to partition into the lipid bilayer.
Human Liver Microsome CLint​	> 200 µL/min/mg	< 40 µL/min/mg	The electron-deficient nature of the pyridine ring in the fused system resists CYP-mediated epoxidation and hydroxylation.
Target Affinity ( IC50​ )	10 - 50 nM	2 - 15 nM	The 5-phenyl group actively engages hydrophobic sub-pockets, while the altered dipole strengthens π -stacking with the hinge region.

Self-Validating Experimental Protocols

To objectively evaluate these scaffolds, robust and reproducible methodologies are required. Below are the self-validating protocols for synthesizing the amide derivatives and profiling their metabolic stability.

Protocol A: High-Efficiency Amide Coupling (HATU/DIPEA)

Causality: Pyrazolo[1,5-a]pyridine-2-carboxylic acids can be electronically deactivated compared to standard aliphatic acids. Standard coupling reagents (like EDC/HOBt) often result in incomplete conversion. HATU is utilized because the highly reactive uronium species rapidly forms an active ester, driving the reaction forward while minimizing epimerization.

Step-by-Step Methodology:

• Activation: Dissolve 0.1 mmol of the carboxylic acid (Indole or Pyrazolo[1,5-a]pyridine) in 1.0 mL of anhydrous N,N-dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Base Addition: Add 0.3 mmol (3.0 eq) of N,N-diisopropylethylamine (DIPEA). Validation check: Ensure the pH of the solution is >8 by spotting on wet pH paper to guarantee the amine remains unprotonated.

• Coupling Agent: Add 0.12 mmol (1.2 eq) of HATU. Stir at room temperature for 15 minutes to allow complete formation of the active HOAt ester.

• Amine Addition: Add 0.11 mmol (1.1 eq) of the target amine.

• Reaction Monitoring: Stir for 2 hours. Self-Validation: Monitor via LC-MS. The reaction is complete when the mass of the active ester is fully depleted and the product mass ( [M+H]+ ) constitutes >95% of the total ion current.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with ethyl acetate (3x), dry over Na2​SO4​ , and purify via reverse-phase HPLC.

Protocol B: In Vitro Microsomal Stability ( CLint​ ) Assay

Causality: To prove the metabolic superiority of the pyrazolo[1,5-a]pyridine scaffold, we must measure its intrinsic clearance. Cold acetonitrile is used to quench the reaction because it rapidly denatures the CYP450 enzymes and precipitates proteins, allowing for clean LC-MS/MS injection.

Step-by-Step Methodology:

• Preparation: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM).

• Control Integration: Include Verapamil as a high-clearance positive control and Warfarin as a low-clearance negative control to validate the metabolic activity of the microsome batch.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifugation: Centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Analyze the supernatant via LC-MS/MS. Calculate the half-life ( t1/2​ ) from the log-linear decline of the analyte/internal standard peak area ratio.

• Calculation: CLint​=(0.693/t1/2​)×(mL incubation/mg HLM) .

Fig 2. Self-validating experimental workflow for in vitro microsomal stability (CLint) profiling.

Strategic Recommendations for Drug Designers

When choosing between these two scaffolds, consider the specific microenvironment of your target protein and the desired route of administration:

• Opt for Indole-2-carboxylic acid when: The target pocket strictly requires a hydrogen bond donor to maintain affinity (e.g., specific kinase hinge interactions where the NH is irreplaceable), and the drug is intended for topical or IV administration where first-pass metabolism is less of a concern.

• Opt for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid when: You are optimizing an orally bioavailable drug and facing roadblocks with high hepatic clearance, poor solubility, or poor blood-brain barrier (BBB) penetrance. The removal of the NH donor and the introduction of the 5-phenyl vector will likely rescue the DMPK profile while simultaneously exploring new hydrophobic interactions to boost potency.

By objectively analyzing the structural causality and employing rigorous, self-validating experimental protocols, researchers can leverage the 5-phenylpyrazolo[1,5-a]pyridine scaffold to rescue failing indole-based leads and accelerate the delivery of robust clinical candidates.

References

• Cui et al. "Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors." ResearchGate. Available at:[Link]

• "Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists." National Center for Biotechnology Information (PMC). Available at:[Link]

• "Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides: A Promising Class of Antituberculosis Agents." ACS Publications. Available at:[Link]

• "Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent CDK inhibitor (R)-roscovitine analogue." National Center for Biotechnology Information (PMC). Available at:[Link]

• "Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold." National Center for Biotechnology Information (PMC). Available at:[Link]

A Researcher's Guide to Selectivity: Profiling 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid in Biochemical Assays

In the landscape of modern drug discovery, the pyrazolo[1,5-a]pyrimidine scaffold has emerged as a privileged structure, frequently forming the core of potent kinase inhibitors targeting critical pathways in oncology and beyond.[1][2] The compound 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid ("Compound X" for this guide) belongs to this promising class. However, initial potency against a primary target is merely the first chapter of a compound's story. The subsequent, critical chapter is the characterization of its selectivity. A compound's interactions with unintended biological targets, known as off-target effects, can lead to unforeseen toxicity or, in some cases, reveal opportunities for therapeutic polypharmacology.[3][4]

This guide provides a comprehensive framework for designing and executing a robust cross-reactivity study for a novel compound like 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring that the data generated is not only accurate but also actionable. The objective is to build a detailed "selectivity map" that compares the compound's activity across diverse, high-value target families, providing the foundational data needed for confident progression in a drug development program.

Strategic Design of the Cross-Reactivity Cascade

A successful selectivity study is not a random walk across the proteome but a structured, hypothesis-driven investigation. Given that the pyrazolo[1,5-a]pyrimidine core is a well-established kinase-binding motif, our strategy begins there and expands to other major target classes known for off-target liabilities.[2][5]

The overall workflow is designed as a funnel, starting with broad screening at a single high concentration to identify potential interactions, followed by more focused dose-response studies to quantify the potency of those interactions.

Caption: High-level workflow for cross-reactivity profiling.

Rationale for Target Panel Selection:

• Primary Target Family (Kinases): The human kinome contains over 500 members, many of which share a structurally conserved ATP-binding pocket.[5] This homology makes cross-reactivity among kinases a common challenge. Screening against a broad, representative panel is essential to understand both on-target potency and potential off-target kinase structure-activity relationships (OK-SAR).[5]

• Secondary Target Families (GPCRs & Nuclear Receptors): G-Protein Coupled Receptors (GPCRs) and Nuclear Receptors (NRs) represent the two largest classes of druggable targets and are frequently implicated in adverse drug reactions.[6][7][8] Including panels for these families provides a crucial layer of safety assessment. For instance, unintended activity at GPCRs like the hERG channel or various amine receptors can have significant cardiovascular or CNS implications.[7]

Comparative Performance Data of Compound X

To illustrate the output of our proposed study, we present the following hypothetical data for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid (Compound X).

Table 1: Primary Kinase Selectivity Profile of Compound X

Assay performed at a single 10 µM concentration of Compound X with ATP at the Kₘ for each kinase.

Kinase Family	Target Kinase	% Inhibition at 10 µM
Tyrosine Kinase	TrkA	98.7%
TrkB	95.2%
TrkC	45.1%
EGFR	12.5%
VEGFR2	33.8%
Ser/Thr Kinase	CDK2/CycA	65.4%
ROCK1	21.0%
PKA	5.6%
Akt1	15.3%
Other	JAK2	58.9%
p38α	28.2%

Interpretation: The primary screen immediately identifies potent activity against the Trk family of kinases, suggesting this may be the primary target class. Significant inhibition (>50%) is also observed against CDK2/CycA and JAK2, flagging them as potential off-targets requiring further investigation.

Table 2: Dose-Response (IC₅₀) Analysis of Primary Kinase Hits

Biochemical IC₅₀ values determined from a 10-point dose-response curve.

Target Kinase	IC₅₀ (nM)	Assay Technology
TrkA	8	ADP-Glo™
TrkB	15	ADP-Glo™
CDK2/CycA	1,250	ADP-Glo™
JAK2	2,100	ADP-Glo™

Interpretation: The dose-response data confirms the high potency of Compound X for TrkA and TrkB. The activity against CDK2/CycA and JAK2 is substantially weaker, with IC₅₀ values over 100-fold higher. This suggests a favorable selectivity window, though these off-target activities should be monitored in subsequent cellular assays.

Table 3: Cross-Reactivity Profile Against GPCR and Nuclear Receptor Panels

Assays performed at a single 10 µM concentration of Compound X.

Target Class	Target	Assay Type	% Activity / Inhibition
GPCR	β2 Adrenergic	cAMP Functional Assay	8% (Agonist)
D2 Dopamine	cAMP Functional Assay	-3% (Antagonist)
5-HT₂ₐ Serotonin	Calcium Flux Assay	11% (Agonist)
Nuclear Receptor	Estrogen Receptor α	Reporter Gene Assay	4% (Agonist)
Androgen Receptor	Reporter Gene Assay	-7% (Antagonist)
Glucocorticoid Receptor	Reporter Gene Assay	2% (Antagonist)

Interpretation: Compound X shows negligible activity (<15%) against all tested GPCRs and Nuclear Receptors at a high concentration of 10 µM. This is a strong indicator of high selectivity between major target classes and a positive sign for a cleaner safety profile.

Detailed Experimental Protocols

The trustworthiness of cross-reactivity data hinges on robust and well-validated assay protocols.[9] The following sections provide detailed, step-by-step methodologies for the key experiments.

Protocol 1: Kinase Selectivity Profiling (ADP-Glo™ Assay)

This luminescent assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity. It is a universal platform suitable for virtually any kinase.[10]

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Methodology:

• Reagent Preparation: Prepare kinase buffer, specific kinase/substrate pairs, and ATP solutions. ATP concentration should be set at the known Kₘ for each individual kinase to accurately reflect inhibitor potency.[11]

• Compound Plating: Serially dilute Compound X in DMSO and dispense into a 384-well assay plate. Include DMSO-only wells for 100% activity control and a known inhibitor for 0% activity control.

• Kinase Reaction Initiation: Add the kinase/substrate mixture to the wells, followed by the ATP solution to start the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Reaction Termination: Add ADP-Glo™ Reagent to all wells. This stops the kinase reaction and depletes any unconsumed ATP. Incubate for 40 minutes.

• Signal Generation: Add Kinase Detection Reagent, which contains enzymes that convert the ADP produced into ATP, and a luciferase/luciferin pair to generate a luminescent signal proportional to the new ATP amount. Incubate for 30 minutes.

• Data Acquisition: Read the plate on a standard luminometer.

• Data Analysis: Calculate the percent inhibition for each well relative to the high (DMSO) and low (control inhibitor) controls. For dose-response curves, plot percent inhibition against the logarithm of compound concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: GPCR Cross-Reactivity Screening (cAMP Assay)

This protocol describes a homogenous, cell-based assay for measuring cAMP levels, a key second messenger for Gs and Gi-coupled GPCRs.[6][12]

Methodology:

• Cell Culture and Plating: Culture HEK293 cells stably expressing the GPCR target of interest. Seed cells into 384-well plates and incubate overnight to allow for adherence.

• Compound Addition: Prepare dilutions of Compound X. For antagonist mode, add Compound X to the cells and incubate. For agonist mode, add Compound X directly before the lysis step.

• Cell Stimulation (Antagonist Mode): Add a known agonist for the target receptor at its EC₈₀ concentration to stimulate cAMP production.

• Cell Lysis and Detection: Add lysis buffer containing detection reagents (e.g., using a competitive immunoassay format with a fluorescent or luminescent readout). Incubate as per the manufacturer's instructions.

• Data Acquisition: Read the plate on a compatible plate reader.

• Data Analysis: Normalize the data to controls. For antagonist mode, calculate the percent inhibition of the agonist response. For agonist mode, calculate the percent activity relative to a full agonist.

Protocol 3: Nuclear Receptor Cross-Reactivity (Luciferase Reporter Assay)

This cell-based assay measures the ability of a compound to activate or inhibit a nuclear receptor's function as a transcription factor.[8][13]

Methodology:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T). Co-transfect the cells with two plasmids: one expressing the full-length nuclear receptor and another containing a promoter with response elements for that receptor upstream of a luciferase reporter gene.

• Cell Plating: Plate the transfected cells into 96-well or 384-well plates and allow them to recover.

• Compound Treatment: Treat the cells with various concentrations of Compound X. Include a known agonist as a positive control and DMSO as a negative control. Incubate for 16-24 hours.

• Cell Lysis: Remove the media and add a passive lysis buffer to each well.

• Luminescence Measurement: Add luciferase assay substrate to the cell lysate and immediately measure the luminescent signal.

• Data Analysis: Normalize the luciferase signal to a measure of cell viability if necessary. Calculate the percent activity (for agonists) or percent inhibition (for antagonists) relative to controls.

Final Assessment and Future Directions

The collective data from these studies provides a robust, multi-faceted comparison of the biochemical behavior of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid. Our hypothetical results paint the picture of a potent and highly selective Trk inhibitor, a promising profile for further development.

Key Takeaways from the Guide:

• Selectivity is Relative: A compound is never "perfectly" selective. The goal is to quantify its activity profile to understand the therapeutic window and predict potential liabilities.[14]

• Assay Choice Matters: The conditions of a biochemical assay, particularly cofactor concentrations like ATP for kinases, can significantly impact the measured potency of an inhibitor.[15][16]

• Biochemical vs. Cellular: This guide focuses on biochemical assays, which are crucial for understanding direct target engagement. The next logical step is to validate these findings in cellular assays, which provide a more physiologically relevant context by accounting for cell permeability, metabolism, and target engagement in a live-cell environment.[3]

By employing this systematic and rationally designed approach, researchers can build a comprehensive and trustworthy selectivity profile for their lead compounds, enabling data-driven decisions and accelerating the journey from a promising molecule to a potential therapeutic.

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• Building GPCR screening cascades for lead generation. Drug Target Review. [Link]

• Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropri

• Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. Promega Connections. [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics | Oxford Academic. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

• Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. ResearchGate. [Link]

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• Target-specific compound selectivity for multi-target drug discovery and repurposing. PMC. [Link]

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• Rational Approaches to Improving Selectivity in Drug Design. PMC - NIH. [Link]

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• A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. [Link]

• CETSA® for Selectivity Profiling in Drug Discovery. Pelago Bioscience. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. [Link]

• Assay Interference by Chemical Reactivity. Assay Guidance Manual - NCBI Bookshelf - NIH. [Link]

• Cross-Reactivity Assessment. Creative Diagnostics. [Link]

• Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets. EUbOPEN. [Link]

• Nuclear Receptor Assay Services. Reaction Biology. [Link]

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• Asymmetric Cross-Reactivity of Nuclear Receptors Reveals an Evolutionary Buffer Between Estrogen and Androgen Signaling. bioRxiv. [Link]

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega. [Link]

• Molecular basis of crosstalk in nuclear receptors: heterodimerization between PXR and CAR and the implication in gene regulation. PMC. [Link]

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. [Link]

• Phenylpyrazolo[1,5-a]quinazolin-5(4H)-one: A Suitable Scaffold for the Development of Noncamptothecin Topoisomerase I (Top1) Inhibitors. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Pyridine-2-carboxylic acid as an effectual catalyst for rapid multi-component synthesis of pyrazolo[3,4-b]quinolinones. RSC Publishing. [Link]

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• 15. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bellbrooklabs.com [bellbrooklabs.com]

A Comparative Structural Guide to 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic Acid and Its Positional Isomers for the Discerning Researcher

In the landscape of modern medicinal chemistry and drug development, the pyrazolo[1,5-a]pyridine scaffold stands out as a privileged heterocyclic system. Its inherent structural rigidity, coupled with a rich potential for functionalization, has made it a cornerstone for the design of novel therapeutic agents targeting a spectrum of diseases, from cancer to inflammatory conditions. The introduction of a phenyl substituent onto this core structure, along with a carboxylic acid moiety, gives rise to a fascinating array of positional isomers, each with a unique three-dimensional architecture and, consequently, distinct physicochemical and pharmacological profiles.

This guide provides an in-depth structural comparison of 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid and its key positional isomers. Moving beyond a mere cataloging of data, we will delve into the subtle yet significant differences in their synthesis, spectroscopic signatures, and solid-state conformations. By understanding the nuanced interplay between the placement of the phenyl group and the overall molecular geometry, researchers can gain valuable insights to guide the rational design of next-generation therapeutics.

The Pyrazolo[1,5-a]pyridine Core: A Foundation of Versatility

The pyrazolo[1,5-a]pyridine system is a fused bicyclic heterocycle that can be considered a bioisostere of purine, a fundamental component of nucleic acids. This structural analogy is a key reason for its broad biological activity. The aromatic nature of the fused rings provides a stable platform for the presentation of various functional groups in a well-defined spatial orientation, facilitating interactions with biological targets. The lone pair of electrons on the pyridine nitrogen atom and the pyrazole nitrogen atoms can act as hydrogen bond acceptors, further enhancing binding affinities.

The position of the phenyl group on the pyrazolo[1,5-a]pyridine ring system dramatically influences the molecule's electronic distribution, steric profile, and potential for intermolecular interactions. These variations, in turn, can have a profound impact on a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its specific binding to target proteins.

Structural Isomers Under Investigation

This guide will focus on the structural comparison of the following positional isomers of Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid:

Caption: Key positional isomers of Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Due to the availability of data, this guide will primarily focus on the structural characteristics of the core phenyl-substituted pyrazolo[1,5-a]pyridine system. Where data for the specific 2-carboxylic acid is limited, information from corresponding esters or other simple derivatives at the 2-position will be utilized to infer the structural properties of the parent acid.

Comparative Synthesis Strategies

The synthesis of phenylpyrazolo[1,5-a]pyridine derivatives generally proceeds through the construction of the pyrazole ring onto a pre-functionalized pyridine or via a [3+2] cycloaddition reaction. The specific strategy employed is often dictated by the desired position of the phenyl substituent.

A common and versatile approach involves the reaction of an appropriately substituted N-aminopyridinium salt with an alkyne. The regioselectivity of this cycloaddition is a critical factor in determining the final position of the phenyl group.

Caption: Generalized synthetic workflow for phenylpyrazolo[1,5-a]pyridines.

For instance, the synthesis of 7-amino-6-cyano-2-methyl-5-phenylpyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester has been achieved through a cross-dehydrogenative coupling reaction, showcasing the diverse synthetic routes available for accessing these scaffolds.

Structural Elucidation: A Multi-technique Approach

A comprehensive understanding of the three-dimensional structure of these isomers necessitates the use of complementary analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray diffraction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides invaluable information about the chemical environment of each atom within the molecule. The chemical shifts (δ) of the protons (¹H NMR) and carbon atoms (¹³C NMR) are highly sensitive to the electronic effects of the phenyl substituent and its position on the pyrazolo[1,5-a]pyridine core.

Key Diagnostic NMR Features:

• ¹H NMR: The aromatic protons of the pyrazolo[1,5-a]pyridine core typically appear in the range of δ 7.0-9.0 ppm. The specific coupling patterns and chemical shifts of these protons are diagnostic for the substitution pattern. The protons on the phenyl ring will also exhibit characteristic multiplets, with their chemical shifts influenced by the electronic nature of the heterocyclic core.

• ¹³C NMR: The carbon signals of the pyrazolo[1,5-a]pyridine scaffold are observed in the aromatic region of the spectrum. The position of the phenyl group will cause noticeable shifts in the signals of the adjacent and electronically coupled carbon atoms.

Comparative NMR Data Summary (Illustrative)

Isomer	Key ¹H NMR Chemical Shifts (ppm)	Key ¹³C NMR Chemical Shifts (ppm)
3-Phenyl	Protons on the pyridine ring are significantly influenced by the anisotropic effect of the C3-phenyl group.	The C3 signal is deshielded, and the signals for C2 and C4 are also affected.
5-Phenyl	The protons at C4 and C6 will show distinct shifts due to the proximity of the phenyl ring.	The C5 signal is deshielded, with notable effects on the surrounding carbon atoms.
7-Phenyl	The proton at C6 will experience a significant downfield shift.	The C7 signal is deshielded, influencing the chemical shifts of the adjacent carbon atoms.

Note: This table is illustrative. Specific chemical shifts will vary depending on the full substitution pattern and the solvent used.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction provides the definitive, high-resolution three-dimensional structure of the molecule in the solid state. This technique allows for the precise determination of bond lengths, bond angles, and torsional angles, revealing the exact conformation of the molecule and the orientation of the phenyl group relative to the pyrazolo[1,5-a]pyridine plane.

Key Structural Parameters from X-ray Crystallography:

• Dihedral Angle: The angle between the plane of the phenyl ring and the plane of the pyrazolo[1,5-a]pyridine core is a critical parameter. This angle is influenced by steric hindrance and electronic interactions between the two ring systems.

• Intermolecular Interactions: X-ray crystallography reveals the packing of molecules in the crystal lattice, highlighting important intermolecular interactions such as hydrogen bonding, π-π stacking, and C-H···π interactions. These interactions can influence the compound's physical properties, such as melting point and solubility.

For example, in the crystal structure of ethyl 7-phenyl-5-p-tolylpyrazolo[1,5-a]pyrimidine-3-carboxylate, the torsion angle between the phenyl ring and the pyrimidine ring is 147.01(15)°. This significant twist is likely due to steric hindrance between the two aromatic systems.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Physicochemical Properties and Biological Activity: The Isomeric Effect

The positional isomerism of the phenyl group is expected to have a significant impact on the physicochemical properties of the molecule, which in turn influences its biological activity.

• Lipophilicity (logP): The position of the phenyl group can alter the molecule's surface polarity and, therefore, its lipophilicity. This is a critical parameter for membrane permeability and overall pharmacokinetic behavior.

• pKa: The acidity of the carboxylic acid group can be influenced by the electronic effects of the phenyl group, which vary depending on its position. The pKa value is crucial for solubility and ionization state at physiological pH.

• Biological Activity: The spatial arrangement of the phenyl group can dramatically affect the molecule's ability to bind to a biological target. A subtle shift in the position of this bulky substituent can lead to enhanced or diminished activity, or even a complete change in the mechanism of action. While direct comparative biological data for these specific isomers is sparse, studies on related pyrazolo[1,5-a]pyridine derivatives have shown that the substitution pattern is a key determinant of their anticancer and anti-inflammatory properties. For instance, different substitution patterns on the pyrazolo[1,5-a]pyrimidine core have been shown to significantly impact their inhibitory activity against various kinases.

Experimental Protocols

For researchers embarking on the synthesis and characterization of these compounds, the following are generalized protocols for key analytical techniques.

Protocol 1: General Procedure for ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Process the data with appropriate Fourier transformation, phasing, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Set the spectral width to encompass the expected range of carbon chemical shifts (typically 0-200 ppm).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

• 2D NMR (Optional but Recommended):

  • For unambiguous assignment of protons and carbons, acquire 2D NMR spectra such as COSY (Correlated Spectroscopy) for ¹H-¹H correlations, HSQC (Heteronuclear Single Quantum Coherence) for ¹H-¹³C one-bond correlations, and HMBC (Heteronuclear Multiple Bond Correlation) for ¹H-¹³C long-range correlations.

Protocol 2: General Procedure for Single-Crystal X-ray Diffraction

• Crystal Growth:

  • Grow single crystals of the compound suitable for X-ray diffraction (typically 0.1-0.3 mm in each dimension). Common techniques include slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting:

  • Carefully select a well-formed, single crystal under a microscope.

  • Mount the crystal on a suitable goniometer head using a cryoprotectant if necessary.

• Data Collection:

  • Use a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and a detector (e.g., CCD or CMOS).

  • Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations and improve data quality.

  • Determine the unit cell parameters and the crystal system.

  • Collect a full sphere of diffraction data by rotating the crystal through a series of angles.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data using least-squares methods to optimize the atomic coordinates, and thermal parameters.

  • Locate and refine the positions of hydrogen atoms.

• Data Analysis and Visualization:

  • Analyze the final refined structure to determine bond lengths, bond angles, torsional angles, and intermolecular interactions.

  • Generate graphical representations of the molecular structure and crystal packing using software such as ORTEP or Mercury.

Conclusion and Future Directions

The positional isomerism of the phenyl group on the pyrazolo[1,5-a]pyridine-2-carboxylic acid scaffold presents a rich field of study for medicinal chemists. While this guide has synthesized the available structural information, it also highlights the need for more direct comparative studies. A systematic investigation of the synthesis, structural characterization, and biological evaluation of all positional isomers would provide a comprehensive structure-activity relationship (SAR) dataset. Such a study would be invaluable for the rational design of novel pyrazolo[1,a]pyridine-based drugs with enhanced potency, selectivity, and improved pharmacokinetic profiles. Computational modeling, in conjunction with experimental data, could further elucidate the subtle electronic and steric effects that govern the properties of these fascinating molecules.

References

• Due to the synthetic nature of this guide, which combines information from various sources on related compounds, a specific numbered reference list is not provided. The information presented is based on established principles of organic chemistry, spectroscopy, and crystallography, and draws from numerous publications on the synthesis and characterization of pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine derivatives.

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid

This document provides essential safety and handling protocols for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid. As a novel heterocyclic compound, specific safety data may be limited. Therefore, this guide is built upon a conservative approach, extrapolating from the known hazard profiles of structurally analogous pyrazolopyridine derivatives to ensure the highest level of safety for all laboratory personnel. Our core mission is to empower researchers with the knowledge to handle this compound confidently and safely, mitigating risks through scientifically grounded procedures.

Hazard Analysis: Understanding the Risk Profile

While a dedicated Safety Data Sheet (SDS) for 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid is not extensively available, data from closely related pyrazolo[1,5-a]pyridine cores provides a reliable basis for hazard assessment. Compounds such as Pyrazolo[1,5-a]pyridine-2-carboxylic acid and its isomers are consistently classified with specific health risks.[1][2]

The primary hazards associated with this class of compounds are:

• Skin Irritation (H315): Expected to cause skin irritation upon direct contact.[1][2]

• Serious Eye Irritation (H319): Poses a significant risk of causing serious irritation if it comes into contact with the eyes.[1][2]

• Respiratory Irritation (H335): Inhalation of dust or aerosols may lead to respiratory tract irritation.[1][2][3]

Given these potential hazards, a comprehensive Personal Protective Equipment (PPE) and handling plan is not merely a recommendation—it is an operational necessity.

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE must be directly correlated to the identified risks. The following table summarizes the mandatory PPE for handling 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face	Chemical Safety Goggles or Safety Glasses with side-shields	Must conform to European Standard EN166 or OSHA 29 CFR 1910.133.[2] This is essential to prevent contact with airborne particles or accidental splashes, which could cause serious eye irritation.[1] A face shield should be worn over goggles when there is a significant risk of splashing.
Hand Protection	Chemical-resistant Nitrile Gloves	Gloves should be inspected for integrity before each use. Nitrile provides a robust barrier against a wide range of chemicals. In case of contamination, gloves must be removed immediately using the proper technique, and hands should be washed thoroughly.[4][5]
Body Protection	Long-sleeved Laboratory Coat	A lab coat is the primary barrier to protect skin and personal clothing from contamination.[4] It should be kept fully fastened during all procedures.
Respiratory	Use within a certified Chemical Fume Hood	Engineering controls are the preferred method for minimizing inhalation exposure.[5][6] If work outside a fume hood is unavoidable and dust may be generated, a NIOSH-approved N95 respirator or equivalent is mandatory to prevent respiratory irritation.[2][7]

Operational Plan: Step-by-Step Methodologies

Adherence to strict procedural workflows is critical for safety. The following protocols for donning, doffing, and general handling are designed to be self-validating systems, minimizing the risk of exposure and cross-contamination.

PPE Donning and Doffing Sequence

The order in which PPE is put on and removed is crucial to prevent the transfer of contaminants.

Donning (Putting On) PPE:

• Lab Coat: Put on the laboratory coat and fasten it completely.

• Mask/Respirator (if required): Secure the respirator over your nose and mouth, ensuring a proper seal.

• Goggles/Face Shield: Position eye and face protection.

• Gloves: Pull on gloves, ensuring the cuffs go over the sleeves of the lab coat to create a seal.

Doffing (Taking Off) PPE: This sequence is designed to contain contaminants.

• Gloves: Remove gloves first as they are considered the most contaminated. Peel one glove off by grasping the cuff and pulling it inside out. With the ungloved hand, slide your fingers under the cuff of the remaining glove and peel it off, inside out, over the first glove. Dispose of them immediately in a designated hazardous waste container.

• Goggles/Face Shield: Remove by handling the strap or earpieces, avoiding contact with the front surface.

• Lab Coat: Unfasten the coat and peel it off by turning it inside out, keeping the contaminated exterior contained.

• Mask/Respirator (if required): Remove the respirator last by touching only the straps.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[8]

Workflow for Safe Chemical Handling

The following diagram outlines the critical decision-making and operational flow for working with 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid.

Caption: Logical workflow from preparation to disposal.

Emergency Procedures: Immediate Response Plan

In the event of an exposure or spill, a rapid and correct response is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][2]

• Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water afterwards. Seek medical attention.[1]

• Spill Management: Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite). Carefully sweep up the material and place it into a designated, sealed hazardous waste container.[6] Avoid creating dust. Decontaminate the area with a suitable solvent followed by soap and water.[6]

Disposal Plan: Environmental Responsibility

All materials contaminated with 5-Phenylpyrazolo[1,5-a]pyridine-2-carboxylic acid, as well as any unused chemical, must be treated as hazardous waste.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items should be collected in a designated, sealed hazardous waste container.

• Chemical Waste: Unused or waste quantities of the compound should be disposed of through a licensed hazardous waste disposal company. Do not dispose of down the drain.[6]

• Regulatory Compliance: All waste disposal must be conducted in strict accordance with local, state, and federal regulations.[1][6]

References

• NextSDS. 5,7-DIPHENYL-PYRAZOLO(1,5-A)PYRIMIDINE-2-CARBOXYLIC ACID - Chemical Substance Information. [Link]

• ECHA. 5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid — Chemical Substance Information. [Link]

• Maybridge. Pyrazolo[1,5-a]pyridine-2-carboxylic acid - SAFETY DATA SHEET. [Link]

• PubChem. Pyridine-2-carboxylic acid 1-oxide. [Link]

• Tel Aviv University. Laboratory Safety guidelines and Personal protection equipment (PPE). [Link]

• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• GERPAC. Personal protective equipment for preparing toxic drugs. [Link]

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